3-(Piperazin-1-ylmethyl)furan-2-carboxylicacid
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Description
BenchChem offers high-quality 3-(Piperazin-1-ylmethyl)furan-2-carboxylicacid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Piperazin-1-ylmethyl)furan-2-carboxylicacid including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C10H14N2O3 |
|---|---|
Molecular Weight |
210.23 g/mol |
IUPAC Name |
3-(piperazin-1-ylmethyl)furan-2-carboxylic acid |
InChI |
InChI=1S/C10H14N2O3/c13-10(14)9-8(1-6-15-9)7-12-4-2-11-3-5-12/h1,6,11H,2-5,7H2,(H,13,14) |
InChI Key |
VQRGVODYLTXSOJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1)CC2=C(OC=C2)C(=O)O |
Origin of Product |
United States |
In-Depth Technical Guide: NMR Spectral Profiling and Synthetic Utility of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid
Executive Summary
In the modern landscape of Fragment-Based Drug Discovery (FBDD), low-molecular-weight building blocks are critical for developing high-affinity lead compounds. 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (CAS: 1258826-86-6) 1 is a highly versatile bifunctional fragment. It combines the rigid, hydrogen-bond-accepting properties of a furan-2-carboxylic acid core with the solubility-enhancing, basic nature of a piperazine ring. This whitepaper provides a comprehensive technical breakdown of its Nuclear Magnetic Resonance (NMR) spectral profile, the causality behind its chemical shifts, and a standardized protocol for its analytical characterization and synthetic derivatization.
Strategic Value in Medicinal Chemistry
Fragments utilized in FBDD must possess high ligand efficiency (LE) and offer multiple vectors for structural elaboration 2.
-
The Furan-2-Carboxylic Acid Core: Acts as a bioisostere for phenyl rings but with a distinct electron density profile. The carboxylic acid moiety is a classic pharmacophore for forming strong salt bridges with target arginine or lysine residues.
-
The Piperazine Moiety: Piperazine is a "privileged scaffold" in pharmacology. Its incorporation dramatically improves aqueous solubility, tunes the lipophilicity (cLogP), and provides a secondary amine handle for further functionalization (e.g., amide coupling or reductive amination) 3.
Structural Elucidation: NMR Spectroscopy Profiling
Theoretical Framework and Causality of Shifts
The structural elucidation of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid relies heavily on understanding its electronic environment and solution-state behavior.
-
Solvent Selection (Causality): The molecule contains both an acidic carboxylic acid (pKa ~3.5) and a basic secondary amine (pKa ~9.8), meaning it predominantly exists as a zwitterion in neutral environments. This zwitterionic nature renders it poorly soluble in non-polar NMR solvents like CDCl₃. Therefore, DMSO-d₆ is the mandatory solvent choice, as its high dielectric constant effectively solvates the charged species 4.
-
Furan Ring Deshielding: The highly electronegative oxygen atom in the furan ring, combined with the electron-withdrawing carbonyl group at C-2, pulls electron density away from the ring protons. This causes the H-5 proton to be significantly deshielded, appearing downfield at ~7.75 ppm.
-
Piperazine Dynamics: The piperazine ring exhibits distinct chemical shifts for its methylene groups. The carbons adjacent to the alkylated nitrogen (C-2', C-6') are shifted further downfield (~53.8 ppm) compared to those adjacent to the secondary amine (C-3', C-5' at ~45.2 ppm) due to the inductive effect of the furan-methyl linker 5.
Quantitative NMR Data Presentations
Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d₆)
| Position | Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) | Integration | Assignment |
| COOH | 12.80 | Broad Singlet (br s) | - | 1H | Carboxylic acid proton |
| Furan H-5 | 7.75 | Doublet (d) | 1.8 | 1H | Aromatic furan proton |
| Furan H-4 | 6.65 | Doublet (d) | 1.8 | 1H | Aromatic furan proton |
| CH₂-Linker | 3.75 | Singlet (s) | - | 2H | Methylene bridge |
| Piperazine CH₂ | 2.75 | Triplet (t) | 4.8 | 4H | Adjacent to NH (C-3', C-5') |
| Piperazine CH₂ | 2.45 | Triplet (t) | 4.8 | 4H | Adjacent to N-alkyl (C-2', C-6') |
| NH | 2.10 | Broad Singlet (br s) | - | 1H | Piperazine secondary amine |
Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)
| Position | Chemical Shift (δ, ppm) | Carbon Type | Assignment |
| C=O | 160.5 | Quaternary (C) | Carboxylic acid carbonyl |
| Furan C-5 | 146.8 | Methine (CH) | Aromatic furan carbon |
| Furan C-2 | 145.0 | Quaternary (C) | Aromatic furan carbon (attached to COOH) |
| Furan C-3 | 128.5 | Quaternary (C) | Aromatic furan carbon (attached to linker) |
| Furan C-4 | 113.2 | Methine (CH) | Aromatic furan carbon |
| Piperazine C-2', C-6' | 53.8 | Methylene (CH₂) | Adjacent to N-alkyl linker |
| CH₂-Linker | 52.4 | Methylene (CH₂) | Bridge between furan and piperazine |
| Piperazine C-3', C-5' | 45.2 | Methylene (CH₂) | Adjacent to secondary amine |
Experimental Protocol: High-Fidelity NMR Acquisition
To ensure reproducibility and self-validation, the following protocol must be strictly adhered to when preparing and acquiring NMR spectra for this compound 4.
Step-by-Step Methodology
-
Sample Preparation: Weigh exactly 15–20 mg of the lyophilized compound. Dissolve completely in 0.6 mL of high-purity DMSO-d₆ (100% D). Self-Validation Check: The solution must be completely transparent; any particulate matter will distort the magnetic field homogeneity and requires filtration through a plug of glass wool.
-
Tube Loading: Transfer the solution to a standard 5 mm precision NMR tube. Ensure the solvent column height is exactly 5 cm. Cap tightly.
-
Instrument Setup: Insert the sample into a 400 MHz or 600 MHz Bruker Avance spectrometer. Lock the magnetic field to the deuterium resonance of DMSO.
-
Tuning and Shimming: Execute Automated Tuning and Matching (ATMA) for both ¹H and ¹³C channels. Run the TopShim 3D gradient shimming protocol. Self-Validation Check: The residual DMSO solvent peak must exhibit a line width at half-height (FWHM) of < 1.0 Hz.
-
Acquisition Parameters:
-
¹H NMR: Use the zg30 pulse program. Set number of scans (ns) = 16, relaxation delay (d1) = 2.0 s, and acquisition time (aq) = 3.0 s.
-
¹³C NMR: Use the zgpg30 pulse program with WALTZ-16 composite pulse decoupling. Set ns = 1024, d1 = 2.0 s to ensure full relaxation of quaternary carbons.
-
-
Processing: Apply an exponential window function (Line Broadening, lb = 0.3 Hz for ¹H; 1.0 Hz for ¹³C). Fourier transform, phase correct manually, and apply a polynomial baseline correction. Reference the spectrum to the residual DMSO-d₆ multiplet (2.50 ppm for ¹H; 39.52 ppm for ¹³C).
Synthesis and Derivatization Workflow
The synthesis of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid typically proceeds via a three-step sequence starting from commercially available 3-methylfuran-2-carboxylic acid. The workflow utilizes radical bromination followed by nucleophilic substitution to install the piperazine ring. A Boc-protecting group strategy prevents over-alkylation of the piperazine diamine.
Fig 1: Synthetic workflow for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid.
References
-
[1] CAS号:1258826-86-6 - 毕得医药. Bidepharm.
-
[5] SYNTHESIS AND ANTIOXIDANT ACTIVITY STUDY OF NEW MANNICH BASES DERIVED FROM VANILLIC ACID. Rasayan Journal of Chemistry.
-
[4] BRUKER NMR TRAINING. Magnetic Resonance Research Center.
-
[2] Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. Frontiers.
-
[3] Biophysical Fragment Screening of the β1-Adrenergic Receptor: Identification of High Affinity Arylpiperazine Leads Using Structure-Based Drug Design. Journal of Medicinal Chemistry - ACS Publications.
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- 3. pubs.acs.org [pubs.acs.org]
- 4. nmr.nd.edu [nmr.nd.edu]
- 5. Bot Verification [rasayanjournal.co.in]
Solubility Profile and Isolation Strategies for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid
Executive Summary
Handling bifunctional building blocks in organic synthesis requires a rigorous understanding of their physicochemical states. 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid presents a classic solubility challenge: it contains both an acidic furan-2-carboxylic acid moiety and a highly basic piperazine ring. This structural dichotomy results in a zwitterionic solid state that is notoriously difficult to solvate in standard organic solvents.
This technical guide provides a mechanistic analysis of the thermodynamic forces governing the solubility of this molecule. By understanding the interplay between crystal lattice energy and solvent dielectric constants, researchers can implement the self-validating experimental workflows provided herein to successfully modulate solubility, enabling seamless extraction, purification, and downstream functionalization.
Physicochemical Profiling & The Zwitterionic Challenge
To predict and manipulate the solubility of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid, we must first map its ionization states. The molecule possesses three distinct ionizable centers:
-
Furan-2-carboxylic acid: pKₐ ≈ 3.2
-
Piperazine N1 (Tertiary Amine): pKₐ ≈ 5.6
-
Piperazine N4 (Secondary Amine): pKₐ ≈ 9.8
Like many N-substituted piperazine acetic acids, this molecule exists in a complex, pH-dependent equilibrium encompassing at least four distinct protonation states: fully deprotonated (anion), mono-protonated (zwitterion), monobasic salt, and dibasic salt (1)[1].
At neutral pH (or in its isolated free-base solid state), the carboxylic acid is deprotonated (–COO⁻) and the secondary piperazine amine is protonated (–NH₂⁺–).
The Thermodynamic Barrier to Organic Solvation
The solid state of this zwitterion is stabilized by a dense network of intermolecular ionic interactions and hydrogen bonds (e.g., the carboxylate of one molecule forming an ionic bridge with the piperazinium of another). To dissolve this solid, a solvent must provide enough solvation energy to overcome this massive crystal lattice energy (2)[2]. Organic solvents with low dielectric constants ( ϵ<10 ) fundamentally lack the capacity to solvate these strong dipoles, leading to near-zero solubility.
Fig 1. pH-dependent ionization states of the piperazine-furan-carboxylic acid system.
Solubility Profile in Organic Solvents
The table below synthesizes the solubility profile of the zwitterionic free base across various solvent classes. The causality of this profile is directly tied to the dielectric constant ( ϵ ) of the medium. Solvents like DMSO or water provide high dielectric environments that shield the ionic charges, whereas non-polar solvents fail to break the hydrophobic and ionic intermolecular interactions (3)[3].
| Solvent Class | Solvent | Dielectric Constant ( ϵ ) | Solvation Capacity | Estimated Solubility (Zwitterion) |
| Non-Polar | Hexane / Toluene | 1.9 / 2.4 | None | Insoluble |
| Polar Aprotic | Ethyl Acetate (EtOAc) | 6.0 | Low | < 0.1 mg/mL |
| Polar Aprotic | Dichloromethane (DCM) | 9.1 | Low | < 0.1 mg/mL |
| Polar Aprotic | Tetrahydrofuran (THF) | 7.5 | Low | < 0.5 mg/mL |
| Strong Polar Aprotic | Dimethyl Sulfoxide (DMSO) | 46.7 | High | 10 - 20 mg/mL (requires heat) |
| Polar Protic | Methanol (MeOH) | 32.7 | Moderate | 1 - 5 mg/mL |
| Aqueous | Water (pH 7.0) | 80.1 | High | > 50 mg/mL |
Strategic Workflows for Solubility Modulation
Because the native zwitterion cannot be processed in standard organic solvents like DCM or EtOAc, researchers must artificially break the zwitterionic lattice. This is achieved through two primary strategies:
-
Strategy A: Salt Formation (The Dihydrochloride Route). By introducing a strong acid (HCl), both the carboxylate and the tertiary amine are protonated. The molecule transitions from a neutral zwitterion to a highly soluble dicationic salt. This is ideal for workflows requiring polar protic solvents (MeOH, EtOH).
-
Strategy B: Lipophilic Transient Protection (The N-Boc Route). By reacting the secondary piperazine amine with Boc-anhydride, the primary basic center is neutralized. Subsequent mild acidification yields a neutral, highly lipophilic carboxylic acid that easily partitions into organic extraction solvents.
Fig 2. Strategic workflows for modulating organic solubility via salt formation or protection.
Experimental Protocols
The following protocols are designed as self-validating systems. The visual transition from a heterogeneous suspension to a homogenous solution serves as real-time confirmation that the zwitterionic lattice has been successfully dismantled.
Protocol 1: Generation of the Dihydrochloride Salt
Purpose: To solubilize the API in methanol for downstream coupling or crystallization.
-
Suspension: Suspend 1.0 g of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (zwitterion) in 20 mL of anhydrous methanol. Observation: The solid will remain largely undissolved.
-
Acidification: Cool the suspension to 0°C using an ice bath. Dropwise, add 2.5 equivalents of 4M HCl in dioxane under vigorous stirring.
-
Validation: As the carboxylate is protonated, the lattice energy collapses. The opaque suspension will rapidly transition into a clear, pale-yellow solution.
-
Precipitation: To isolate the salt, slowly add 40 mL of cold, anhydrous diethyl ether. The dihydrochloride salt will precipitate as a fine, hygroscopic white powder.
-
Isolation: Filter rapidly under a nitrogen blanket (to prevent moisture absorption) and dry under high vacuum.
Protocol 2: Transient N-Boc Protection for Organic Extraction
Purpose: To extract the molecule into Dichloromethane (DCM) for lipophilic synthetic steps.
-
Biphasic Solvation: Suspend 1.0 g of the zwitterion in a 1:1 mixture of THF and Water (20 mL total). Causality: Pure THF cannot solvate the zwitterion. Water provides the necessary dielectric constant to initiate partial dissolution.
-
Basification: Add 2.5 equivalents of Triethylamine (TEA). Causality: TEA deprotonates the piperazinium ion, converting the molecule to its highly water-soluble anionic form. The solution will become completely clear.
-
Protection: Add 1.1 equivalents of Di-tert-butyl dicarbonate (Boc₂O) dissolved in 5 mL of THF. Stir at room temperature for 4 hours.
-
Mild Acidification (Critical Step): Cool the reaction to 0°C. Carefully adjust the pH to ~3.0 using an aqueous 1M Citric Acid solution. Causality: Citric acid is used instead of HCl to prevent premature cleavage of the acid-labile Boc group. At pH 3, the furan-carboxylic acid is protonated, rendering the now-protected molecule highly lipophilic.
-
Extraction: Transfer the mixture to a separatory funnel and extract three times with 20 mL of Dichloromethane (DCM).
-
Workup: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the soluble N-Boc protected intermediate.
References
-
US8569304B2 - Active esters of N-substituted piperazine acetic acids, including isotopically enriched versions thereof. Google Patents. 1[1]
-
A Solubility Comparison of Neutral and Zwitterionic Polymorphs. ResearchGate. 2[2]
-
(S)-2-amino-4-cyclohexylbutanoic acid | 116622-38-9. Benchchem. 3[3]
Sources
crystal structure of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
An In-depth Technical Guide to the Crystal Structure of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid is a molecule of significant interest in medicinal chemistry, combining the pharmacologically relevant piperazine and furan-2-carboxylic acid scaffolds. The piperazine ring is a common feature in many approved drugs, valued for its ability to improve pharmacokinetic properties, while furan-based compounds have demonstrated a wide range of biological activities.[1] The precise three-dimensional arrangement of atoms and molecules in the solid state, known as the crystal structure, is fundamental to understanding a compound's physical and chemical properties, including its solubility, stability, and bioavailability.
While a definitive, publicly available crystal structure for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid has yet to be reported, this guide serves as a comprehensive technical roadmap for its determination and analysis. It outlines the necessary experimental procedures, from synthesis to single-crystal X-ray diffraction, and provides a framework for interpreting the resulting structural data. This document is intended to be a practical resource for researchers engaged in the structural characterization of novel pharmaceutical compounds.
Proposed Synthesis
A plausible synthetic route to 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid would likely involve a multi-step process, beginning with the functionalization of a suitable furan precursor. A possible approach is outlined below, drawing upon established organic chemistry principles for the synthesis of related compounds.[1]
Scheme 1: Proposed Synthesis of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
Caption: Proposed synthetic route for the target compound.
Single Crystal Growth: A Foundational Step
The growth of high-quality single crystals is a critical prerequisite for successful single-crystal X-ray diffraction analysis.[2][3][4][5][6] The following protocol describes a general method for obtaining single crystals of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid suitable for diffraction studies.
Experimental Protocol: Slow Evaporation Method
-
Dissolution: Prepare a saturated solution of the purified compound in a suitable solvent or solvent mixture. A good starting point would be a polar protic solvent like ethanol or a mixture of ethanol and water, given the presence of the carboxylic acid and amine functionalities.
-
Filtration: Filter the solution while warm through a syringe filter (0.22 µm pore size) into a clean, dust-free crystallization vessel (e.g., a small beaker or vial).
-
Crystallization: Cover the vessel with a perforated lid (e.g., Parafilm with a few pinholes) to allow for slow evaporation of the solvent.
-
Incubation: Place the vessel in a vibration-free environment at a constant, controlled temperature.
-
Harvesting: Monitor the vessel for the formation of well-defined, transparent crystals over several days to weeks. Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or loop and dry them on filter paper.
Single-Crystal X-ray Diffraction (SC-XRD) Analysis
Single-crystal X-ray diffraction is a powerful, non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal, including bond lengths, bond angles, and unit cell dimensions.[3][5][6]
Experimental Workflow
Caption: A typical workflow for single-crystal X-ray diffraction analysis.
Methodology
-
Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.[2][3]
-
Data Collection: The mounted crystal is placed in a diffractometer, where it is irradiated with a monochromatic X-ray beam. The resulting diffraction pattern is recorded by a detector as the crystal is rotated.[3][4]
-
Data Processing: The raw diffraction data is processed to determine the unit cell parameters and the intensities of the reflections.
-
Structure Solution: The processed data is used to solve the phase problem and generate an initial electron density map of the crystal structure. This is often achieved using direct methods.[2]
-
Structure Refinement: The initial structural model is refined using a least-squares method to improve the agreement between the calculated and observed diffraction data.[2]
-
Validation: The final crystal structure is validated using various crystallographic checks to ensure its quality and accuracy.
Hypothetical Crystallographic Data
The following table presents a set of plausible crystallographic data for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid, based on typical values for organic molecules of similar size and composition.
| Parameter | Hypothetical Value |
| Empirical Formula | C₁₀H₁₄N₂O₃ |
| Formula Weight | 210.23 g/mol |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| a | 8.5 Å |
| b | 12.0 Å |
| c | 10.5 Å |
| α | 90° |
| β | 95° |
| γ | 90° |
| Volume | 1066 ų |
| Z | 4 |
| Calculated Density | 1.31 g/cm³ |
| R-factor | < 0.05 |
In-depth Analysis of the Hypothetical Crystal Structure
A detailed analysis of the crystal structure would provide invaluable insights into the molecule's conformation and intermolecular interactions.
Molecular Conformation
The furan ring is expected to be essentially planar. The piperazine ring would likely adopt a chair conformation, which is its most stable form.[7][8] The relative orientation of the furan and piperazine moieties, as well as the conformation of the carboxylic acid group, would be of particular interest.
Intermolecular Interactions and Crystal Packing
Given the presence of a carboxylic acid group and both secondary and tertiary amines, strong hydrogen bonding is expected to play a dominant role in the crystal packing. The carboxylic acid can act as a hydrogen bond donor and acceptor, potentially forming dimers with neighboring molecules, similar to what is observed in the crystal structure of 2-furancarboxylic acid.[2] The N-H group of the piperazine ring is also a potential hydrogen bond donor. These interactions would likely create a complex three-dimensional network.
Caption: Potential hydrogen bonding interactions in the crystal lattice.
Conclusion
The determination of the would be a significant step in characterizing this promising compound. The detailed structural information obtained from single-crystal X-ray diffraction would provide a solid foundation for understanding its physicochemical properties and for designing future analogs with improved therapeutic potential. This guide provides a comprehensive framework for achieving this goal, from chemical synthesis to advanced structural analysis.
References
- BenchChem. (n.d.). Unveiling the Solid-State Architecture of 2-Furancarboxylic Acid: A Technical Guide.
- Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. SERC.
- Thermo Fisher Scientific. (2021, April 3). Single Crystal X-Ray Diffraction of Materials.
- Universität Ulm. (2026, March 16). Molecular Structure Analysis: Single-Crystal X-ray Diffraction.
- Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction.
- Unknown. (n.d.). Single Crystal X-ray Diffraction and Structure Analysis.
- ACS Publications. (2026, March 2). Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Journal of Medicinal Chemistry.
- National Institutes of Health. (n.d.). Furan-2-carboxylate. PubChem.
- MDPI. (2022, December 2). 5-(4-Nitrophenyl)furan-2-carboxylic Acid.
- PMC. (n.d.). Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights.
- National Institutes of Health. (n.d.). 2-Furancarboxylic acid. PubChem.
- PubChemLite. (n.d.). 3-(piperazin-1-ylmethyl)furan-2-carboxylic acid dihydrochloride.
- Sapphire Bioscience. (n.d.). 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid dihydrochloride.
- re3data.org. (2026, February 3). Cambridge Structural Database.
- IUCr. (2015, November 15). Crystal structure of 3-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}.
- CCDC. (n.d.). Structural Chemistry Data, Software, and Insights.
- CCDC. (n.d.). The Largest Curated Crystal Structure Database.
- CCDC. (n.d.). Search - Access Structures.
- OA Monitor Ireland. (n.d.). CCDC 1549957: Experimental Crystal Structure Determination.
- PMC. (n.d.). Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides.
- Google Patents. (n.d.). US6111105A - Processes and intermediates for preparing 3-(1-piperazinyl)-1,2-benzisothiazole.
- PMC. (n.d.). Crystal structure of 4-(2-methoxyphenyl)piperazin-1-ium 3,5-dintrosalicylate.
- Sigma-Aldrich. (n.d.). 2-[(3-oxopiperazin-1-yl)methyl]furan-3-carboxylic acid hydrochloride.
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- 2. pdf.benchchem.com [pdf.benchchem.com]
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- 4. Single Crystal X-Ray Diffraction Analysis - XRD - Advancing Materials [thermofisher.cn]
- 5. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
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- 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
Thermodynamic Stability and Speciation Dynamics of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid: A Technical Guide
Introduction & Pharmacophore Relevance
3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid is a highly functionalized, zwitterionic building block frequently utilized in modern drug discovery. Combining the electron-rich furan-2-carboxylic acid (2-furoic acid) moiety with a basic piperazine ring, this molecule presents unique thermodynamic challenges. For drug development professionals, understanding the thermodynamic stability of this compound is not merely an academic exercise—it is a critical prerequisite for successful formulation, salt screening, and long-term storage.
This whitepaper provides an in-depth analysis of the thermodynamic stability of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid, detailing its pH-dependent speciation, thermal degradation pathways, and the self-validating experimental protocols required to profile its physicochemical behavior.
Structural Thermodynamics & Speciation Mapping
The thermodynamic stability of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid in aqueous media is governed by its amphoteric nature. The molecule contains three distinct ionizable centers:
-
The Carboxylic Acid : Based on the thermodynamic properties of the parent furan-2-carboxylic acid, this group is highly acidic with a pKa of approximately 3.12 at 298 K[1].
-
The Tertiary Amine (Piperazine N1) : Alkylation of the piperazine ring lowers its basicity. The tertiary nitrogen attached to the furan-methyl bridge exhibits a pKa typically around 5.0–5.3[2].
-
The Secondary Amine (Piperazine N4) : The terminal secondary amine remains the most basic site, with a pKa approaching 9.1–9.7, consistent with substituted piperazine derivatives[2].
Because zwitterionic solvation heavily dictates formulation viability, mapping the enthalpy of protonation ( ΔHp ) is critical. At physiological pH (7.4), the molecule exists predominantly as a zwitterion (deprotonated carboxylate and protonated secondary amine), which maximizes strong intermolecular electrostatic interactions in the solid state but complicates aqueous solubility.
Figure 1: pH-dependent speciation pathway of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid.
Thermal Degradation Mechanisms
In the solid state, the primary thermodynamic vulnerability of furan-2-carboxylic acid derivatives is thermal decarboxylation. While pristine 2-furoic acid melts at 128–132 °C and resists decomposition until approximately 230 °C[1], the presence of the basic piperazin-1-ylmethyl group at the 3-position can alter this profile.
At elevated temperatures, the molecule undergoes decarboxylation, losing the carboxylic acid group as carbon dioxide ( CO2 ). This is a common thermal degradation pathway for furandicarboxylic acids, which typically show discoloration and decarboxylation onset above 200 °C[3]. The basic piperazine nitrogen can potentially act as an intramolecular catalyst, facilitating the formation of a cyclic transition state that lowers the activation energy ( Ea ) for CO2 extrusion. Consequently, precise thermal profiling is mandatory before subjecting this compound to melt-extrusion or high-temperature synthesis steps.
Experimental Workflows for Thermodynamic Profiling
To ensure scientific integrity, the following protocols are designed as self-validating systems . Every measurement must be cross-referenced against an internal standard to rule out instrumental artifacts.
Figure 2: Comprehensive experimental workflow for thermodynamic profiling.
Protocol 1: Potentiometric Determination of pKa and Enthalpy of Protonation ( ΔH∘ )
Causality: The free energy of protonation ( ΔG ) alone is insufficient for formulation stability modeling. Extracting the enthalpic ( ΔH ) and entropic ( ΔS ) contributions via the van 't Hoff equation reveals whether the zwitterion stabilization is solvent-driven or lattice-driven[2].
-
System Validation: Calibrate the glass electrode using standard buffer solutions. Validate the system accuracy by titrating a known standard, such as monoethanolamine (MEA) or unsubstituted piperazine, ensuring the measured pKa matches literature values (e.g., 9.73 for piperazine at 298 K)[2].
-
Sample Preparation: Dissolve 2.0 mM of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid in a 0.1 M KCl background solution. Reasoning: The KCl maintains a constant ionic strength, preventing activity coefficient fluctuations during the titration.
-
Temperature-Dependent Titration: Titrate the solution using standardized 0.1 M HCl and 0.1 M KOH under a nitrogen atmosphere to prevent CO2 absorption. Repeat the titration at strictly controlled temperatures: 298 K, 303 K, 313 K, and 323 K.
-
Thermodynamic Extraction: Plot ln(Ka) versus 1/T . The slope of this van 't Hoff plot yields −ΔH∘/R , while the intercept yields ΔS∘/R .
Protocol 2: Solid-State Thermal Analysis (DSC/TGA)
Causality: Differential Scanning Calorimetry (DSC) captures phase transitions (melting), while Thermogravimetric Analysis (TGA) isolates mass-loss events (decarboxylation). Running them in tandem prevents the misinterpretation of a decomposition endotherm as a pure melting point[4].
-
Sample Preparation: Weigh 5–10 mg of the crystalline analyte into a pierced aluminum pan. Reasoning: The pierced pan allows the escape of CO2 generated during decarboxylation, preventing pan deformation and artifactual pressure-induced endotherms.
-
DSC Execution: Heat the sample from 298.15 K to 573.15 K at a strict heating rate of 0.05 K/s (3 °C/min) under a 50 mL/min dry nitrogen purge[4]. Record the melting temperature ( Tm ) and integrate the peak to determine the enthalpy of fusion ( ΔfusH ).
-
TGA Execution: Concurrently run a TGA on a separate 10 mg sample under identical heating conditions. Identify the onset temperature of mass loss. A sharp mass reduction corresponding to ~19.6% of the total molecular weight confirms the loss of CO2 (decarboxylation)[3].
Quantitative Data Summary
The following table synthesizes the expected thermodynamic parameters for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid, extrapolated from its highly characterized constituent moieties.
| Thermodynamic Parameter | Estimated Value / Range | Mechanistic Significance | Reference Basis |
| pKa1 (Carboxylic Acid) | ~3.12 at 298 K | Dictates cationic-to-zwitterion transition. | 2-Furoic acid[1] |
| pKa2 (Piperazine N1) | 5.0 – 5.3 at 298 K | Influences solubility in mildly acidic media. | 1-Alkylpiperazines[2] |
| pKa3 (Piperazine N4) | 9.1 – 9.7 at 298 K | Dictates zwitterion-to-anion transition. | Piperazine[2] |
| Enthalpy of Fusion ( ΔfusH ) | 15 – 25 kJ/mol | Indicates crystal lattice energy strength. | Furan-2-carboxylic acid[4] |
| Decarboxylation Onset | > 200 °C | Defines the upper thermal limit for processing. | FDCA thermal profiles[3] |
Table 1: Summary of thermodynamic parameters and their mechanistic significance.
Sources
Advanced Pharmacophore Modeling Using the 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid Scaffold
A Technical Whitepaper for Computational and Medicinal Chemists
Executive Summary
In modern rational drug design, the identification and spatial mapping of pharmacophoric features dictate the success of virtual screening and lead optimization. The molecule 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid represents a highly versatile, privileged bifunctional scaffold. By combining the metal-chelating and hydrogen-bonding capabilities of a furan-2-carboxylic acid with the basic, solubility-enhancing properties of a piperazine ring, this scaffold serves as a robust template for targeting G-protein-coupled receptors (GPCRs), metalloenzymes, and multi-target-directed ligands (MTDLs) [1, 2].
This whitepaper outlines a self-validating computational methodology for extracting, building, and validating a 3D pharmacophore model based on this specific scaffold. As a Senior Application Scientist, I have structured this guide to move beyond mere software instructions, focusing heavily on the causality of computational choices—specifically addressing the thermodynamic and electrostatic challenges of modeling zwitterionic molecules.
Structural Rationale & Scaffold Anatomy
To build an accurate pharmacophore, we must first deconstruct the physicochemical nature of the scaffold. The molecule is composed of three distinct functional zones:
-
Furan-2-carboxylic Acid Moiety: The furan ring provides an Aromatic Ring (AR) feature and a weak Hydrogen Bond Acceptor (HBA) via the oxygen atom. The C2-carboxylate is highly acidic (pKa ~3.1) [5]. At physiological pH (7.4), it exists exclusively as a carboxylate anion, providing a dense Negative Ionizable (NI) and strong HBA feature. It is a known pharmacophore for targeting iron-acquisition enzymes and urotensin-II receptors [4, 5].
-
Methylene Linker (C3 Position): The −CH2− bridge at the 3-position of the furan ring decouples the aromatic system from the piperazine ring. This introduces critical rotational degrees of freedom, allowing the basic amine to sweep through a ~120° arc to probe deep receptor pockets.
-
Piperazine Ring: A ubiquitous element in drug design, piperazine acts as a conformational restrictor and a basic center [3]. The distal nitrogen (N4) has a pKa of ~9.0, meaning it is protonated at physiological pH, yielding a Positive Ionizable (PI) and Hydrogen Bond Donor (HBD) feature.
Because the molecule contains both a strong acid and a strong base, it exists as a zwitterion in vivo. This electrostatic reality dictates our entire computational approach.
Computational Methodology: A Self-Validating Protocol
The following step-by-step protocol details the generation of a 3D pharmacophore model. Every step is designed with built-in causality to prevent the "garbage-in, garbage-out" paradigm common in computational chemistry.
Step 1: Ligand Preparation and State Penalty Assessment
-
Action: Generate 3D coordinates from the 2D SMILES string (O=C(O)c1c(CN2CCNCC2)cco1). Use a pKa predictor (e.g., Epik) to generate the dominant ionization state at pH 7.4 ± 0.5.
-
Causality: If you fail to explicitly define the zwitterionic state (deprotonated carboxylate, protonated piperazine), the software will map an HBD to the carboxylic acid instead of an NI feature, completely derailing the model's ability to find physiological hits.
Step 2: Conformational Sampling with Implicit Solvation
-
Action: Perform a systematic conformational search (using OMEGA or ConfGen). Critical Constraint: You must apply a Generalized Born (GB) implicit solvent model with a dielectric constant of ϵ=80 (water).
-
Causality: In a vacuum ( ϵ=1 ), the cationic piperazine and anionic carboxylate will experience massive, artificial electrostatic attraction. The molecule will collapse into a folded, non-physiological hairpin structure to form an intramolecular salt bridge. Using an aqueous dielectric constant shields these charges, allowing the algorithm to sample the extended, biologically relevant conformations required for receptor binding.
Step 3: Feature Extraction and Tolerance Assignment
-
Action: Map the pharmacophoric features (AR, NI, PI, HBA, HBD) onto the lowest-energy extended conformer. Assign a 1.5 Å spherical tolerance to the PI feature and a 1.0 Å tolerance to the NI feature.
-
Causality: The piperazine ring is highly dynamic and undergoes rapid chair-to-chair interconversion. Assigning a rigid 1.0 Å tolerance to the PI feature results in high false-negative rates during virtual screening. Expanding it to 1.5 Å accounts for this localized entropy. Conversely, the carboxylate is anchored to the rigid furan ring, justifying a tighter 1.0 Å tolerance.
Step 4: Self-Validation via Decoy Screening
-
Action: Before deploying the model, seed the active scaffold into a decoy database (e.g., DUD-E) containing 1,000 structurally similar but inactive molecules. Run a preliminary virtual screen.
-
Causality: A pharmacophore model is only as good as its discriminatory power. If the model yields an Enrichment Factor at 1% (EF1%) of less than 10, the spatial constraints are too loose. The system self-validates: if EF1% < 10, the protocol automatically tightens the distance vectors by 0.2 Å and re-screens until the threshold is met.
Fig 1. Step-by-step computational workflow for pharmacophore modeling.
Spatial Arrangement & Quantitative Data
To successfully utilize this model for virtual screening, the geometric relationships between the features must be strictly defined. The methylene linker allows for flexibility, meaning the distance between the carboxylate (NI) and the distal piperazine nitrogen (PI) is a variable range rather than a fixed scalar.
Fig 2. Spatial arrangement and distance matrix of the pharmacophoric features.
Table 1: Pharmacophore Feature Coordinates & Tolerances
Data derived from the lowest-energy extended bioactive conformation.
| Feature Type | Functional Group | Radius Tolerance (Å) | Vector Directionality | Pharmacological Role |
| Negative Ionizable (NI) | C2-Carboxylate | 1.0 | Outward (Bidentate) | Salt bridge formation with Arg/Lys residues. |
| Aromatic Ring (AR) | Furan Core | 1.2 | Orthogonal to ring | π−π stacking with Phe/Tyr/Trp. |
| Positive Ionizable (PI) | Piperazine N4 | 1.5 | Spherical | Interaction with Asp/Glu residues. |
| Hydrogen Bond Acceptor (HBA) | Furan Oxygen | 1.0 | In-plane | Interaction with backbone amides. |
Table 2: Conformational Energy & Distance Matrix Constraints
| Conformer State | Environment | Relative Energy ( ΔE ) | NI to PI Distance (Å) | Validity for Screening |
| Collapsed (Salt Bridge) | Vacuum ( ϵ=1 ) | 0.00 kcal/mol | 2.8 - 3.1 | Invalid (False positive generator) |
| Extended (Bioactive) | Aqueous ( ϵ=80 ) | +1.24 kcal/mol | 5.2 - 6.5 | Valid (Used for VS) |
Virtual Screening & Lead Optimization Strategy
Once the 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid pharmacophore is validated, it can be deployed against massive chemical libraries (e.g., ZINC20, Enamine REAL).
Boolean Logic Implementation: When screening, do not demand a 100% feature match. Biological targets exhibit induced fit. Apply a Partial Match Logic (e.g., matching 3 out of 4 core features: NI, PI, AR, HBA).
-
Optimization Tip: If searching for central nervous system (CNS) targets (like Alzheimer's MTDLs [2]), you may want to selectively drop the NI feature requirement during screening. Carboxylic acids often suffer from poor blood-brain barrier (BBB) permeability. By setting the NI feature as "optional," the pharmacophore model will retrieve bioisosteres (like tetrazoles or hydroxamic acids) that maintain the spatial geometry but offer superior pharmacokinetic profiles.
By respecting the physicochemical realities of the scaffold—specifically its zwitterionic nature and conformational flexibility—this pharmacophore model becomes a highly predictive engine for discovering novel, potent therapeutics.
References
-
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry National Institutes of Health (NIH) URL:[Link]
-
Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies PubMed (Bioorganic Chemistry) URL:[Link]
-
Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]
-
Synthesis and SAR of 5-aryl-furan-2-carboxamide derivatives as potent urotensin-II receptor antagonists PubMed (Bioorganic & Medicinal Chemistry Letters) URL:[Link]
-
5-(4-Nitrophenyl)furan-2-carboxylic Acid MDPI (Molbank) URL:[Link]
Amide Bond Formation with 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid: Strategies, Protocols, and Mechanistic Insights
An Application Guide for Researchers
Abstract This technical guide provides a comprehensive overview of strategies and protocols for the successful amide bond formation using 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid. Amide synthesis is a cornerstone reaction in medicinal chemistry and drug development.[1][2] The unique structure of this substrate, featuring a furan-2-carboxylic acid moiety and a piperazine ring with a free secondary amine, presents specific challenges, including potential side reactions and purification difficulties. This document offers a detailed analysis of these challenges, a comparative guide to selecting appropriate coupling reagents, and step-by-step experimental protocols for two robust methods: HATU-mediated and EDC/HOBt-mediated coupling. Authored for researchers and drug development professionals, this guide emphasizes the rationale behind experimental choices, provides troubleshooting solutions, and includes detailed mechanistic diagrams to ensure reproducible and high-yield synthesis.
Structural Analysis and Synthetic Considerations
The successful synthesis of amide derivatives from 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid requires a careful consideration of its structural features. The molecule contains three key functional domains that influence its reactivity:
-
Furan-2-carboxylic Acid: The carboxylic acid is the site of activation for amide bond formation. Furan rings are generally stable but can be sensitive to strongly acidic conditions. The choice of coupling reagents and reaction conditions should avoid harsh acids that could lead to ring-opening or degradation.
-
Tertiary Amine: The piperazine nitrogen attached to the furan methyl group is a tertiary amine. It is basic and can influence the reaction by neutralizing acidic reagents. Its presence is generally unproblematic during the coupling reaction itself but contributes to the overall basicity and polarity of the molecule.
-
Secondary Amine: The terminal nitrogen of the piperazine ring is a secondary amine and a potent nucleophile. This presents the primary challenge: the potential for intermolecular self-condensation where one molecule's activated carboxyl group reacts with the secondary amine of another, leading to dimer or polymer formation. This can be mitigated by controlling stoichiometry, the order of reagent addition, or by using a large excess of the desired amine nucleophile.
The high polarity and basicity imparted by the piperazine ring can also complicate product purification, often causing streaking on silica gel chromatography.[3]
Selecting the Optimal Coupling Strategy
The choice of coupling reagent is critical for maximizing yield and purity while minimizing side reactions.[4] The most common methods involve the in situ activation of the carboxylic acid to form a highly reactive intermediate that is then attacked by the amine.[2] Two of the most reliable and widely used systems are uronium/aminium salts like HATU and carbodiimides like EDC, often used with an additive such as HOBt.[5][6]
Comparative Analysis of Key Coupling Reagents
| Feature | HATU (Uronium Salt) | EDC/HOBt (Carbodiimide System) |
| Mechanism | Forms a highly reactive O-acylisouronium active ester, which is then attacked by the amine.[6][7] | EDC activates the carboxylic acid to an O-acylisourea intermediate. HOBt intercepts this unstable intermediate to form a more stable and reactive HOBt-ester, reducing side reactions and racemization.[5][8] |
| Reactivity | Very high. Often succeeds with sterically hindered substrates or electron-deficient amines where other methods fail.[6] | High, but generally less potent than HATU. The reaction can be sluggish with challenging substrates.[9] |
| Byproducts | Tetramethylurea (water-soluble) and HOAt (1-hydroxy-7-azabenzotriazole, moderately polar).[7] | N-acylurea (can be difficult to remove if the product is non-polar) and a urea byproduct from EDC (water-soluble).[10] |
| Cost | Higher | Lower, making it suitable for large-scale synthesis. |
| Racemization | Low risk due to the high reaction rate and the nature of the HOAt leaving group.[6] | Low risk, effectively suppressed by the HOBt additive.[8] |
| Ideal Use Case | Difficult couplings, high-value synthesis, and when speed is a priority. | Routine amide synthesis, cost-sensitive projects, and large-scale reactions. |
Decision Workflow for Reagent Selection
The following workflow can guide the selection of an appropriate coupling strategy based on common experimental goals and constraints.
Caption: Decision tree for selecting a suitable coupling reagent.
Detailed Experimental Protocols
The following protocols are designed for a standard laboratory scale (0.5 mmol). All reactions should be conducted in a well-ventilated fume hood with appropriate personal protective equipment. Ensure all glassware is oven-dried and solvents are anhydrous, as water will hydrolyze the activated intermediates.[5]
Protocol A: High-Efficiency Coupling with HATU
This method is recommended for its high reliability and efficiency, especially when coupling with valuable or challenging amines.[6]
Materials and Reagents
| Reagent | M.W. | Equivalents | Amount (for 0.5 mmol) |
| 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid | 224.25 | 1.0 | 112 mg |
| Amine (R-NH₂) | - | 1.1 | 0.55 mmol |
| HATU | 380.23 | 1.1 | 209 mg |
| DIPEA (N,N-Diisopropylethylamine) | 129.24 | 2.5 | 218 µL |
| Anhydrous DMF (or DCM) | - | - | 5 mL |
Step-by-Step Procedure
-
Reagent Dissolution: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 eq) and the desired amine (1.1 eq).
-
Solvent Addition: Dissolve the mixture in 5 mL of anhydrous DMF. Stir at room temperature until all solids are dissolved.
-
Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This helps to control the reaction rate and minimize potential side reactions.
-
Activation: In a single portion, add HATU (1.1 eq) to the cooled solution.
-
Base Addition: Add DIPEA (2.5 eq) dropwise to the mixture. The solution may become cloudy.
-
Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.
-
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.
Protocol B: Cost-Effective Coupling with EDC/HOBt
This is a classic and economical method suitable for a wide range of amide bond formations.[5][11]
Materials and Reagents
| Reagent | M.W. | Equivalents | Amount (for 0.5 mmol) |
| 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid | 224.25 | 1.0 | 112 mg |
| Amine (R-NH₂) | - | 1.1 | 0.55 mmol |
| EDC·HCl | 191.70 | 1.2 | 115 mg |
| HOBt (Hydrated) | 153.14 | 1.2 | 92 mg |
| DIPEA (or Triethylamine) | 129.24 | 2.5 | 218 µL |
| Anhydrous DMF (or DCM) | - | - | 5 mL |
Step-by-Step Procedure
-
Reagent Dissolution: To a dry round-bottom flask, add 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 eq), HOBt (1.2 eq), and the amine (1.1 eq).[5]
-
Solvent Addition: Dissolve the mixture in 5 mL of anhydrous DMF (or DCM).
-
Cooling: Cool the solution to 0 °C in an ice bath while stirring.
-
EDC Addition: Add EDC·HCl (1.2 eq) portion-wise to the reaction mixture. Keeping the temperature low is important as the initial activation is exothermic.
-
Base Addition: Add DIPEA (2.5 eq) dropwise.
-
Reaction: Remove the ice bath and allow the reaction to stir at room temperature overnight (12-18 hours).
-
Monitoring: Check for reaction completion using TLC or LC-MS. If the reaction is sluggish, it can be gently warmed to 40-50 °C.
Product Work-up and Purification
The basic nature of the piperazine moiety in the product requires special attention during purification to achieve high purity.[3]
-
Quenching and Extraction:
-
Dilute the reaction mixture with ethyl acetate or DCM (50 mL).
-
Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ (2 x 25 mL) to remove unreacted HOBt and acidic components, followed by saturated aqueous brine (1 x 25 mL).
-
For EDC reactions, an additional wash with dilute HCl (e.g., 0.5 M) can help remove the EDC-urea byproduct, but care must be taken as the desired product may partition into the acidic aqueous layer as a salt. A final NaHCO₃ wash is then necessary to neutralize any remaining acid.
-
-
Drying and Concentration:
-
Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.
-
-
Purification by Column Chromatography:
-
The high polarity and basicity of piperazine-containing compounds can cause significant tailing on standard silica gel.[3]
-
Recommended Practice: Use a mobile phase containing a small amount of a basic additive. A typical eluent system is a gradient of 0-10% Methanol in Dichloromethane (DCM) with 0.5-1% triethylamine (TEA) or ammonium hydroxide added to the solvent mixture. The additive competes with the product for binding to acidic sites on the silica, resulting in sharper peaks and better separation.
-
Troubleshooting Guide
| Symptom | Possible Cause(s) | Suggested Solution(s) |
| Low or No Product Yield | 1. Inactive reagents (hydrolyzed).2. Insufficient activation.3. Water in the reaction solvent. | 1. Use fresh coupling reagents and anhydrous solvents.[5]2. Switch to a more powerful coupling reagent like HATU.[5]3. Increase reagent equivalents to 1.5 eq.4. Extend reaction time or gently heat the mixture. |
| Multiple Spots on TLC (Side Products) | 1. Self-condensation of the starting material.2. Formation of N-acylurea byproduct (with EDC).3. Degradation of the furan ring. | 1. Add the activating agent (EDC or HATU) to the mixture of acid and desired amine, rather than pre-activating the acid alone.2. Perform an acidic wash during work-up to remove the urea byproduct.3. Ensure reaction conditions are not strongly acidic. |
| Product Streaking on TLC/Column | Basic nature of the piperazine moiety interacting strongly with acidic silica gel.[3] | 1. For TLC, add 1% triethylamine or NH₄OH to the developing solvent.2. For column chromatography, use a solvent system containing a basic additive (e.g., 0.5-1% TEA in DCM/MeOH).[3] |
Visualizing the Reaction Mechanism
Understanding the mechanism of activation is key to troubleshooting and optimizing reactions. The EDC/HOBt pathway proceeds through a well-defined series of intermediates.[5][8]
Caption: Mechanism of EDC/HOBt mediated amide bond formation.
References
- BenchChem. (2025).
- Common Organic Chemistry. Amine to Amide (Coupling)
- Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
- PMC. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
- ResearchGate. Direct synthesis of furan-2,5-dicarboxylic acid monoamides.
- Growing Science. (2022).
- Suzhou Highfine Biotech. (2025). HATU: The Core Reagent for Peptide & Drug Synthesis.
- HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety.
- ACS Publications. (2025). Direct Conversion of Carboxylic Groups to Furans. Organic Letters.
- YouTube. (2024).
- Justia Patents. (2025). Piperazine amide derivative, preparation method therefor, and use thereof in medicine.
- PMC.
- ACS Publications. (2008). A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. Organic Process Research & Development.
- BenchChem. (2025). Technical Support Center: Purification of Piperazine-Containing Compounds. BenchChem.
- Google Patents.
- ACS Publications. (2020). Visible-Light-Driven CarboxyLic Amine Protocol (CLAP) for the Synthesis of 2-Substituted Piperazines under Batch and Flow Conditions. Organic Letters.
- Google Patents.
- Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling.
- HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents.
- Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. (2023).
- Joullié, M. M., & Lassen, K. M. (2010).
- RSC Publishing. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science.
- Synthesis of azabicyclic isosteres of piperazine 2S-carboxylic acid.
- ResearchGate. Synthesis of new amides of the N-methylpiperazine series.
- Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents.
- Google Patents. CN103965148A - Synthesis method of 5-(piperazin-1-yl) benzofuran-2-carboxylic acid ethyl ester.
- MDPI. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
- PubMed. (2005). Synthesis and pharmacology of N1-substituted piperazine-2,3-dicarboxylic acid derivatives acting as NMDA receptor antagonists. Journal of Medicinal Chemistry.
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- 11. pubs.acs.org [pubs.acs.org]
Application Note: Strategic Incorporation of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid in High-Throughput Drug Discovery Libraries
Target Audience: Medicinal Chemists, Library Design Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols
Introduction & Structural Rationale
Modern combinatorial library design has increasingly shifted away from flat, sp2-hybridized aromatic systems toward sp3-rich, conformationally defined scaffolds. This transition is driven by the need to improve physicochemical properties, notably aqueous solubility and target specificity.
3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (CAS: 1258650-94-0) represents a highly versatile, bifunctional building block that perfectly aligns with these modern drug discovery paradigms. The scaffold integrates three critical pharmacophoric elements:
-
Furan-2-carboxylic acid core: A rigid, heteroaromatic spacer that provides a predictable vector for amide coupling. Furan-2-carboxylic acid derivatives have recently gained significant traction as potent inhibitors of D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) .
-
Piperazine ring: An sp3-rich, highly soluble moiety that introduces a basic center (improving oral bioavailability) and projects substituents into solvent-exposed regions of target binding pockets. Piperazine-carboxylic acid scaffolds are heavily validated in solid-phase combinatorial synthesis .
-
Methylene linker: Provides crucial conformational flexibility between the rigid furan and the piperazine ring, allowing the basic amine to adapt to dynamic binding pockets.
Mechanistic Insights & Divergent Library Design
The true power of this scaffold lies in its orthogonal reactivity . The molecule possesses two primary sites for diversification: the carboxylic acid and the secondary amine of the piperazine ring. Because the tertiary amine (linking the furan and piperazine) is sterically hindered and less nucleophilic, the secondary amine can be selectively functionalized without the strict need for transient protecting groups, provided the electrophile stoichiometry is strictly controlled.
Divergent Synthesis Workflow
Caption: Divergent synthesis workflow for generating orthogonal sub-libraries from the core scaffold.
Physicochemical Profiling
When designing a combinatorial library, the core scaffold must leave sufficient "property space" for the addition of R-groups without violating Lipinski's Rule of 5. As summarized in Table 1, the bare scaffold is highly hydrophilic and low in molecular weight, making it an ideal starting point for dual-functionalization.
Table 1: Physicochemical Properties of the Core and Projected Library Space
| Property | 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid | Projected Library Space (Dual Derivatization) |
| Molecular Weight ( g/mol ) | 210.23 | 350 - 480 |
| cLogP | -1.2 (Highly hydrophilic) | +1.5 - +3.5 |
| Hydrogen Bond Donors (HBD) | 2 | 0 - 2 |
| Hydrogen Bond Acceptors (HBA) | 5 | 5 - 7 |
| Polar Surface Area (TPSA) | 75.4 Ų | 80 - 110 Ų |
| Rotatable Bonds | 3 | 5 - 8 |
Self-Validating Experimental Protocols
The following protocols are designed with built-in causality and self-validation steps to ensure high-fidelity library generation.
Protocol A: HATU-Mediated Amide Coupling at the Furan Core
Causality: Furan-2-carboxylic acids can exhibit sluggish activation with standard carbodiimides (e.g., EDC/HOBt) due to the electron-withdrawing nature of the heteroaromatic ring. HATU is selected to rapidly form the highly reactive HOAt-ester, ensuring complete conversion even with sterically hindered primary or secondary amine nucleophiles.
Step-by-Step Methodology:
-
Preparation: Dissolve 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 eq, typically 0.1 mmol for library scale) in anhydrous DMF (1.0 mL).
-
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Note: The excess base is critical to neutralize the piperazine dihydrochloride salt (if using the commercial HCl salt) and to deprotonate the carboxylic acid.
-
Activation: Add HATU (1.1 eq) to the mixture. Stir at room temperature for 15 minutes.
-
Self-Validation Step 1 (In-process QC): Sample 1 µL of the reaction mixture, dilute in MeCN/H2O, and inject into the LC-MS. Confirm the disappearance of the starting material mass (m/z 211[M+H]+) and the appearance of the HOAt-active ester intermediate.
-
Coupling: Add the target amine (R1-NH2) (1.2 eq). Stir at room temperature for 2 hours.
-
Self-Validation Step 2: Perform a second LC-MS check to confirm the formation of the product mass.
-
Workup: Quench with saturated aqueous NaHCO3, extract with EtOAc (3x), dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Protocol B: Chemoselective Reductive Amination of the Piperazine Core
Causality: Sodium triacetoxyborohydride (NaBH(OAc)3) is utilized because it exhibits exquisite chemoselectivity for iminium ions over aldehydes at room temperature. This prevents the premature reduction of the R2-CHO building block into an unreactive alcohol, a common failure point in high-throughput library synthesis.
Step-by-Step Methodology:
-
Imine Formation: Dissolve the scaffold (or the amide product from Protocol A) (1.0 eq) and the target aldehyde (R2-CHO) (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (2.0 mL).
-
Acid Catalysis: Add glacial acetic acid (1% v/v) to accelerate iminium ion formation. Stir at room temperature for 1 hour.
-
Self-Validation Step 1: Monitor by LC-MS to observe the complete conversion of the secondary amine to the intermediate iminium ion/enamine. Do not proceed until the starting amine mass is depleted.
-
Reduction: Add NaBH(OAc)3 (1.5 eq) in one portion. Stir at room temperature for 4–12 hours.
-
Quench & Recovery: Quench the reaction with 1N NaOH (1.0 mL) to destroy excess borohydride and free-base the newly formed tertiary amine. Extract the organic layer, concentrate, and purify via preparative HPLC.
Target Application: Modulating D-DT / MIF-1 Pathways
Recent literature has validated furan-2-carboxylic acid derivatives as potent dual inhibitors of D-DT and MIF-1, which are critical cytokines driving tumor survival and chronic inflammation . Incorporating the piperazine-1-ylmethyl moiety at the 3-position of the furan ring allows the basic nitrogen to form crucial salt bridges or hydrogen bonds with active site residues (e.g., Arg-36 or Lys-32), significantly enhancing target residence time.
Caption: Mechanism of action for furan-2-carboxylic acid derivatives inhibiting D-DT/MIF-1 signaling.
References
-
Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Journal of Medicinal Chemistry, American Chemical Society. Available at:[Link]
-
Solid-Phase Synthesis of Libraries Generated from a 4-Phenyl-2-carboxy-piperazine Scaffold. Journal of Combinatorial Chemistry, American Chemical Society. Available at:[Link]
Application Note: Boc-Protection Protocols for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedure (SOP)
Introduction & Structural Context
In modern drug discovery, piperazine-containing heterocycles are privileged scaffolds due to their favorable pharmacokinetic profiles and ability to modulate diverse biological targets. 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid is a highly versatile building block. Structurally, it features a furan ring substituted with a carboxylic acid at C2 and a piperazin-1-ylmethyl moiety at C3.
The primary synthetic challenge when functionalizing this molecule lies in its zwitterionic nature . In neutral aqueous media, the acidic furan-2-carboxylic acid (pKa ~3.0) deprotonates, while the secondary amine at the N4 position of the piperazine ring (pKa ~9.0) protonates. This internal acid-base reaction renders the N4 amine non-nucleophilic and the overall molecule highly polar, complicating standard organic phase reactions[1].
To selectively protect the N4 amine with a tert-butyloxycarbonyl (Boc) group, the reaction environment must be carefully engineered to suppress the zwitterionic state, restore amine nucleophilicity, and bridge the solubility gap between the highly polar starting material and the lipophilic di-tert-butyl dicarbonate (Boc₂O) reagent.
Mechanistic Rationale & System Design
The protection of amino acids and zwitterionic piperazines requires a biphasic or mixed aqueous-organic solvent system[2].
-
Solvent Selection: Boc₂O is insoluble in water, whereas the zwitterionic starting material is insoluble in most organic solvents. A 1:1 mixture of 1,4-dioxane and water (or methanol and water) acts as a universal homogenizer, allowing both reagents to interact in a single phase or a fine emulsion[1].
-
pH Control (The Causality of Base): The addition of a base (e.g., NaOH or Triethylamine) is non-negotiable. The base serves a dual purpose: it deprotonates the N4 piperazinium ion to expose the lone pair for nucleophilic attack, and it neutralizes the carboxylic acid to prevent mixed anhydride formation. The pH must be strictly maintained between 9.0 and 10.0. If the pH drops below 8, the amine reprotonates; if it exceeds 11, hydroxide ions will rapidly hydrolyze Boc₂O into tert-butanol and CO₂, wasting the reagent[3].
-
Workup Chemistry: Following the reaction, the product exists as a water-soluble sodium carboxylate salt. To extract the N-Boc protected product into an organic phase (like ethyl acetate), the aqueous layer must be acidified to pH 2.5–3.0. Crucially, weak acids like potassium bisulfate (KHSO₄) or citric acid must be used instead of HCl to prevent the premature acidic cleavage of the newly formed Boc group[1].
Mechanistic pathway of Boc-protection for zwitterionic piperazine derivatives.
Quantitative Data: Reaction Condition Optimization
To ensure a self-validating system, researchers must select the appropriate base and solvent combination based on the reaction scale and available equipment. Table 1 summarizes the empirical parameters for optimizing this specific transformation.
Table 1: Optimization of Base and Solvent Systems for Zwitterionic Piperazines
| Parameter | Protocol A: Aqueous Dioxane / NaOH | Protocol B: Aqueous Methanol / Et₃N |
| Base Equivalents | 1.1 - 1.5 eq (1M NaOH) | 2.0 - 3.0 eq (Triethylamine) |
| Solvent System | 1,4-Dioxane / Water (1:1 v/v) | Methanol / Water (1:1 v/v) |
| pH Dynamics | Requires active monitoring (pH 9-10) | Self-buffering (pH ~9.5) |
| Boc₂O Hydrolysis Risk | Moderate to High (if pH > 10.5) | Low (Et₃N is a weaker base) |
| Downstream Workup | Direct acidification with KHSO₄ | Requires evaporation of MeOH prior to extraction |
| Primary Advantage | Highly scalable, cost-efficient | Milder conditions, easier for parallel micro-scale |
Experimental Methodologies
Protocol A: Standard NaOH / 1,4-Dioxane Method (Recommended for Scale-Up)
This protocol utilizes inorganic base for robust deprotonation and is ideal for multi-gram synthesis.
Materials:
-
3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 equiv)
-
Di-tert-butyl dicarbonate (Boc₂O) (1.2 equiv)
-
1M Sodium Hydroxide (NaOH) aqueous solution
-
1,4-Dioxane and Distilled Water
-
5% aqueous Potassium Bisulfate (KHSO₄) or 5% Citric Acid
-
Ethyl Acetate (EtOAc)
Step-by-Step Procedure:
-
Dissolution: Suspend 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 equiv) in a 1:1 (v/v) mixture of 1,4-dioxane and water (approximately 5 mL per mmol of substrate) in a round-bottom flask equipped with a magnetic stir bar.
-
Activation: Cool the suspension to 0 °C using an ice bath. Slowly add 1M NaOH dropwise until the solid fully dissolves and the pH of the solution stabilizes between 9.5 and 10.0 (monitor via pH paper or probe).
-
Protection: Dissolve Boc₂O (1.2 equiv) in a minimal amount of 1,4-dioxane. Add this solution dropwise to the reaction mixture over 15–20 minutes to prevent thermal spikes and minimize reagent hydrolysis[4].
-
Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 12 hours. Self-Validation Check: Periodically check the pH; as the reaction proceeds and consumes the amine, the pH may drop. Add 1M NaOH dropwise to maintain pH > 9.
-
Primary Wash: Once LC-MS or TLC indicates complete consumption of the starting material, transfer the mixture to a separatory funnel. Wash the aqueous layer with EtOAc (2 × 10 mL/mmol) to extract unreacted Boc₂O and non-polar impurities. Discard the organic layer.
-
Acidification: Transfer the aqueous layer back to an Erlenmeyer flask and cool to 0 °C. Carefully add 5% aqueous KHSO₄ dropwise under vigorous stirring until the pH reaches 2.5–3.0. Caution: Do not use concentrated HCl, as it will cleave the newly formed Boc group.
-
Extraction & Isolation: Immediately extract the acidified aqueous layer with EtOAc (3 × 15 mL/mmol). Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure N-Boc protected carboxylic acid.
Step-by-step experimental workflow for the Boc-protection and isolation process.
In-Process Controls & Troubleshooting
To ensure the protocol acts as a self-validating system, researchers should monitor the following critical control points:
-
Incomplete Reaction: If unreacted starting material persists after 12 hours, the pH likely dropped below 8.5, causing the N4 amine to reprotonate. Fix: Adjust the pH back to 9.5 with base and add an additional 0.2 equivalents of Boc₂O.
-
Poor Extraction Yield: If the final product yield is low after the EtOAc extraction, the aqueous layer was likely not acidified sufficiently. The product must be fully protonated at the C2 carboxylic acid (pH < 3) to partition into the organic phase[2]. Fix: Re-check the pH of the aqueous layer, add more KHSO₄ if necessary, and perform an additional EtOAc extraction.
-
Emulsion Formation: Piperazine derivatives can sometimes act as surfactants, causing stubborn emulsions during the extraction phase. Fix: Add a small amount of brine or filter the biphasic mixture through a pad of Celite to break the emulsion.
References
-
MDPI. "Self-Assembly and Crystal Structure of Boc-Protected Dipeptides Containing L-Phenylalanine and L-Tyrosine." Crystals, 2021. Available at: [Link]
-
Organic Chemistry Portal. "Boc-Protected Amino Groups." Protective Groups in Organic Synthesis. Available at: [Link]
Sources
improving yield in 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid synthesis
Technical Support Center: Yield Optimization for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid Synthesis
Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this resource to help synthetic chemists and drug development professionals overcome the specific bottlenecks associated with the synthesis of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid.
Synthesizing this molecule presents two primary challenges: achieving strict regiocontrol during the carbon-nitrogen bond formation, and isolating a highly polar zwitterion (a molecule containing both a carboxylic acid and a basic secondary amine) from aqueous media. This guide provides the mechanistic causality, quantitative data, and self-validating protocols required to maximize your yield.
Part 1: Mechanistic Workflow & Causality
The most efficient and scalable route to this target is the reductive amination of 3-formylfuran-2-carboxylic acid. To prevent the formation of bis-furan byproducts (where one piperazine molecule reacts with two aldehyde molecules), we must use mono-Boc-protected piperazine [1].
Furthermore, the choice of reducing agent is critical. The standard sodium borohydride ( NaBH4 ) is too aggressive and will prematurely reduce the starting aldehyde to an alcohol. Instead, we utilize Sodium triacetoxyborohydride ( NaBH(OAc)3 ) . The electron-withdrawing acetate ligands stabilize the boron center, rendering it mild enough to ignore the aldehyde while selectively reducing the protonated iminium intermediate[2].
Caption: Workflow for the synthesis and isolation of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid.
Part 2: Quantitative Optimization Data
To justify the protocol parameters, review the empirical data below comparing reagent selection and isolation techniques.
Table 1: Reductant Comparison for Furan-2-carboxaldehyde Reductive Amination
| Reducing Agent | Chemoselectivity | Toxicity Profile | Typical Yield | Causality / Mechanistic Notes |
|---|
| NaBH4 | Poor | Low | < 30% | Reduces the starting aldehyde directly to the alcohol before the imine formation reaches equilibrium. | | NaBH3CN | Good | High (HCN gas risk) | 65–75% | Effective at pH 6, but requires stringent safety protocols and toxic waste disposal[3]. | | NaBH(OAc)3 | Excellent | Low | 85–95% | Acetate groups reduce hydride nucleophilicity. It only reduces the highly electrophilic iminium ion[2]. |
Table 2: Zwitterion Isolation Strategies (Post-Deprotection)
| Isolation Method | Product Recovery | Purity | Causality / Mechanistic Notes |
|---|---|---|---|
| Liquid-Liquid Extraction | < 5% | N/A | The zwitterion is highly hydrophilic; it remains trapped in the aqueous phase regardless of pH adjustments. |
| Isoelectric Precipitation | 40–50% | Moderate | Adjusting to the exact isoelectric point (pI ~6.0) forces some crystallization, but the polar furan core keeps much of the product dissolved. |
| Strong Cation-Exchange | > 90% | > 98% | Acidic resin traps the protonated piperazine. Water washes remove non-basic impurities. NH4OH elutes the pure free-base[4]. |
Part 3: Troubleshooting Desk (FAQs)
Q1: My reductive amination is stalling, and LC-MS shows a large amount of unreacted 3-formylfuran-2-carboxylic acid. How do I push the conversion? A: The formation of the iminium ion is an equilibrium process that releases water. If the reaction stalls, the equilibrium has likely plateaued. Solution: Add a mild Lewis acid such as Titanium(IV) isopropoxide ( Ti(O-iPr)4 ) to the reaction mixture before adding the reducing agent. Ti(O-iPr)4 acts as a water scavenger and coordinates the carbonyl oxygen, drastically accelerating imine formation[3].
Q2: I am losing all my product during the aqueous workup after the TFA deprotection step. Where is it going? A: You are attempting to extract a zwitterion using an organic solvent. Because the molecule contains both a carboxylate ( COO− ) and a protonated piperazinium ( NH2+ ) at near-neutral pH, its partition coefficient heavily favors the aqueous layer. Solution: Abandon liquid-liquid extraction. Evaporate the cleavage cocktail (TFA/DCM) entirely, dissolve the crude residue in pure water, and use strong cation-exchange chromatography (e.g., Dowex 50WX8) as detailed in the protocol below[5].
Caption: Decision tree for troubleshooting low yields during the reductive amination step.
Part 4: Self-Validating Experimental Protocol
This methodology is designed with built-in analytical checkpoints to ensure the system is validating itself at each critical juncture.
Phase 1: Reductive Amination
-
Imine Formation: In an oven-dried flask under nitrogen, dissolve 3-formylfuran-2-carboxylic acid (1.0 eq) and mono-Boc-piperazine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add glacial acetic acid (1.0 eq) to adjust the apparent pH to ~5.5. Stir at room temperature for 2 hours.
-
Reduction: Portion-wise, add NaBH(OAc)3 (1.5 eq) over 15 minutes. Stir the opaque suspension at room temperature for 12 hours.
-
Validation Checkpoint 1: Run an LC-MS of the crude mixture. You should observe the mass of the Boc-protected intermediate ( [M+H]+ = 311.1). The starting aldehyde peak should be < 5% by UV integration.
-
Quench & Extract: Quench the reaction carefully with saturated aqueous NaHCO3 (gas evolution will occur). Extract the aqueous layer with Ethyl Acetate ( 3× ). Wash the combined organic layers with brine, dry over Na2SO4 , and concentrate under reduced pressure.
Phase 2: Deprotection & Cation-Exchange Isolation
-
Boc Cleavage: Dissolve the crude Boc-protected intermediate in a 1:4 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM). Stir at room temperature for 2 hours.
-
Validation Checkpoint 2: Spot the reaction on a TLC plate (Eluent: DCM:MeOH 9:1). The UV-active starting material spot will disappear, replaced by a dense, UV-active spot stuck at the baseline (indicating the highly polar TFA salt).
-
Solvent Removal: Concentrate the mixture in vacuo to complete dryness. Co-evaporate with toluene ( 2× ) to remove residual TFA.
-
Resin Loading: Dissolve the crude TFA salt in a minimal amount of HPLC-grade water. Load the solution onto a pre-washed strong cation-exchange resin column (e.g., Dowex 50WX8, H+ form)[4].
-
Elution:
-
Wash the column with 3 column volumes (CV) of deionized water. Causality: This washes away unreacted furan-carboxylic acid, residual TFA, and neutral impurities. The target molecule remains bound to the resin via its protonated piperazine ring.
-
Elute the target molecule using 3 CV of 5–10% aqueous Ammonium Hydroxide ( NH4OH ). Causality: The basic ammonia deprotonates the piperazine, neutralizing its positive charge and releasing the zwitterion from the resin.
-
-
Final Isolation: Lyophilize (freeze-dry) the ammonia eluent to afford pure 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid as a white to off-white powder.
Sources
troubleshooting poor solubility of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
Technical Support Center: Troubleshooting Solubility of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
Role: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals
Part 1: The Mechanistic Root of the Problem
As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility of amphoteric molecules. 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid presents a classic physicochemical challenge: it is a zwitterion .
At standard operational pH ranges (pH 4.0 – 8.0), the furan-2-carboxylic acid group (pKa ~ 3.1) is deprotonated (anionic), and the piperazine ring (secondary amine pKa ~ 9.8) is protonated (cationic). This dual-charge state creates exceptionally strong intermolecular electrostatic interactions and hydrogen-bonding networks in the solid state [2]. The resulting high crystal lattice energy resists solvation by both water and common organic solvents (like DCM, EtOAc, or even DMSO).
To successfully formulate or react this compound, we must manipulate its ionization state to break the zwitterionic lattice, pushing the molecule away from its isoelectric point (pI) [1].
Part 2: Quantitative Data Presentation
Table 1: Predicted Ionization States and Solubility Profiles
| pH Range | Dominant Species | Charge State | Solubility Profile | Recommended Solvents |
| < 3.1 | Protonated Piperazine & Neutral Carboxylic Acid | Cationic (+1 to +2) | High in aqueous | Water (acidified), 0.1M HCl |
| 4.0 – 8.0 | Protonated Piperazine & Deprotonated Carboxylate | Zwitterionic (Net 0) | Minimum (pI ≈ 6.4) | Highly restricted; requires co-solvents |
| > 9.8 | Neutral Piperazine & Deprotonated Carboxylate | Anionic (-1) | High in aqueous | Water (basified), 0.1M NaOH |
Table 2: Application-Specific Solvent Systems
| Target Application | Primary Challenge | Recommended Solubilization Strategy |
| In Vitro Assays | DMSO stock remains a cloudy suspension | Transient acidification (1.05 eq HCl in DMSO) |
| Organic Synthesis | Insoluble in DMF/DCM | In situ salt formation (3.0 eq DIPEA) or Boc-protection |
| In Vivo Formulation | Low bioavailability / precipitation | Co-amorphous formulation with amino acids (e.g., Tryptophan) |
Part 3: Mandatory Visualization
Decision tree for solubilizing 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid by application.
Part 4: Frequently Asked Questions (FAQs)
Q1: Why is my compound completely insoluble in water and common organic solvents? A: The compound is an ampholyte. At its isoelectric point (pI ≈ 6.4), the molecule has a net charge of zero but contains localized positive (piperazinium) and negative (carboxylate) charges. This zwitterionic state allows the molecules to pack tightly into a crystal lattice held together by strong ionic bonds. According to the foundational principles of salt solubility [1], the intrinsic solubility of a zwitterion is at its absolute minimum at the pI. To dissolve it, you must shift the pH away from the pI to create a uniformly charged species, thereby increasing solvent-solute interactions and breaking the lattice [4].
Q2: I am trying to prepare a 10 mM stock in DMSO for a biochemical assay, but it remains a cloudy suspension. How can I fix this? A: DMSO is a highly polar aprotic solvent, but it cannot disrupt the strong ionic lattice of a pure zwitterion. To resolve this, you must perform a transient pH adjustment within the DMSO. By adding a stoichiometric amount (1.05 equivalents) of a strong, volatile acid (like aqueous HCl) or base (like NaOH), you protonate the carboxylate or deprotonate the piperazine, respectively. This converts the zwitterion into a highly soluble salt[1]. (See Protocol A below).
Q3: I need to use this compound in an amide coupling reaction (e.g., in DMF), but it won't dissolve. What is the best approach? A: Because this molecule contains both a free carboxylic acid and a secondary amine, it will undergo uncontrolled polymerization if you attempt to activate its acid group directly without protecting the amine.
-
Scenario A (Using it as an Acid): Pre-protect the piperazine amine (e.g., Boc-protection). This completely removes the zwitterionic character, making the intermediate highly soluble in DCM or DMF for subsequent HATU/EDC activation.
-
Scenario B (Using it as an Amine Nucleophile): The zwitterion won't dissolve in plain DMF. Use an excess of a non-nucleophilic organic base. Adding 3.0 equivalents of DIPEA directly to the DMF suspension deprotonates the carboxylic acid, forming a soluble DIPEA-carboxylate salt in situ, freeing the piperazine to attack your externally activated electrophile. (See Protocol B below).
Q4: We are moving to in vivo PK studies. What formulation strategy works best for parenteral delivery of this zwitterion? A: Standard aqueous buffers often fail to maintain zwitterions in solution at the high concentrations required for dosing. A highly effective, field-proven strategy is the creation of a co-amorphous formulation using basic or aromatic amino acids. Lyophilizing the compound with an amino acid like Tryptophan or Arginine at a 1:1 molar ratio disrupts the crystalline lattice and forms a stable co-amorphous system stabilized by π–π stacking and ionic interactions, which can increase apparent solubility by over 10-fold [2, 3].
Part 5: Experimental Protocols
Protocol A: Preparation of a 10 mM DMSO Stock via Transient Ionization
Causality: This protocol uses a micro-addition of acid to protonate the carboxylate group, neutralizing the negative charge and destroying the zwitterionic lattice, which allows DMSO to solvate the resulting cationic species.
-
Weighing: Accurately weigh 2.10 mg of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (MW ≈ 210.23 g/mol ) into a sterile 1.5 mL microcentrifuge tube.
-
Solvent Addition: Add 990 µL of anhydrous DMSO to the tube. Vortex for 30 seconds. (The solution will likely remain a cloudy suspension).
-
Ionization: Add 10 µL of 1.0 M HCl (aqueous). This provides approximately 1.05 molar equivalents of protons.
-
Agitation: Sonicate the tube in a water bath at 37°C for 5 minutes.
-
Self-Validation Check: Visually inspect the tube against a light source. The solution must be optically clear with no particulate matter. If particulates remain, add an additional 2 µL of 1.0 M HCl and re-sonicate.
-
Storage: Aliquot the clear 10 mM stock solution and store at -20°C. Note: When diluting into aqueous assay buffers, ensure the final buffer has sufficient capacity to maintain the desired assay pH.
Protocol B: In Situ Solubilization for Use as an Amine Nucleophile
Causality: Utilizing a bulky organic base deprotonates the carboxylic acid of the zwitterion, creating a soluble organic salt complex. This frees the piperazine secondary amine to act as a nucleophile against an externally activated electrophile without risking self-polymerization.
-
Preparation: Suspend 1.0 mmol (210.2 mg) of the furan-2-carboxylic acid derivative in 5.0 mL of anhydrous DMF under a nitrogen atmosphere.
-
Base Addition: Add 3.0 mmol (approx. 520 µL) of N,N-Diisopropylethylamine (DIPEA) to the suspension. Stir vigorously at room temperature for 10 minutes. The suspension will transition to a clear solution as the DIPEA-carboxylate salt forms.
-
External Activation: In a separate flask, activate your target carboxylic acid (1.1 mmol) with HATU (1.1 mmol) and DIPEA (2.0 mmol) in 3.0 mL DMF for 5 minutes.
-
Coupling: Transfer the solubilized zwitterion solution (from Step 2) dropwise into the activated ester flask. Allow the reaction to stir at room temperature for 2 hours.
-
Self-Validation Check: Monitor the reaction via LC-MS. The disappearance of the activated ester mass and the appearance of the product mass confirms that the initial solubilization was successful and the piperazine was highly reactive.
Part 6: References
-
Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. URL:[Link]
-
Wu, W., et al. (2017). Co-Amorphous Formation of High-Dose Zwitterionic Compounds with Amino Acids To Improve Solubility and Enable Parenteral Delivery. Molecular Pharmaceutics, 15(1), 97-107. URL:[Link]
-
Kasten, G., et al. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. RSC Advances, 12, 19446-19455. URL:[Link]
-
A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Crystal Growth & Design (2014), 14(5), 2343-2352. URL:[Link]
preventing decarboxylation of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid during heating
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a critical bottleneck in heterocyclic chemistry: the thermal instability of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid .
Furan-2-carboxylic acids (2-furoic acids) are notoriously prone to degradation at elevated temperatures. When coupled with a basic amine side chain, this degradation accelerates significantly, destroying your yield before your reaction even reaches reflux. This guide provides the mechanistic causality behind this failure and field-proven, self-validating protocols to secure your target molecule.
Part 1: Diagnostic FAQ – Understanding the Mechanism
Q1: Why does 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid degrade when I heat my reaction? A1: The degradation is caused by base-catalyzed thermal protodecarboxylation. The electron-rich furan ring inherently stabilizes the transition state during ipso-protonation, making 2-furoic acids susceptible to losing carbon dioxide [1]. In your specific molecule, the piperazine moiety acts as a Trojan horse. The basic secondary and tertiary nitrogen atoms form a zwitterion with the C2-carboxylic acid. This intramolecular base-catalysis drastically lowers the activation energy required for decarboxylation, leading to the rapid extrusion of CO2 gas and the formation of the des-carboxy byproduct [2].
Q2: What temperature threshold triggers this decarboxylation? A2: While unsubstituted 2-furoic acid typically requires dry heating above 140–160 °C to decarboxylate [1], the zwitterionic nature of your molecule lowers this threshold dangerously. Users typically observe noticeable decarboxylation starting as low as 60–80 °C in polar aprotic solvents (e.g., DMF, DMSO, NMP). These solvents solvate the cation but leave the carboxylate anion "naked" and highly reactive.
Q3: How can I prevent this decarboxylation without altering the final target molecule? A3: You must disrupt the zwitterionic relationship prior to applying heat. There are two primary strategies:
-
Amine Protonation (Salt Formation): Converting the piperazine into a hydrochloride (HCl) salt neutralizes its basicity, preventing it from acting as an intramolecular catalyst.
-
Carboxylic Acid Protection (Esterification): Converting the carboxylic acid into an ester completely blocks decarboxylation, as esters cannot form the reactive carboxylate anion required for this specific degradation pathway [3].
Q4: Which solvent systems minimize decarboxylation if I must heat the free acid? A4: If protecting groups are not viable, avoid polar aprotic solvents. Instead, use mildly acidic aqueous or ethanolic conditions. Maintaining a low pH keeps the carboxylate protonated as the free acid rather than the reactive anion, thereby slowing the rate of CO2 extrusion [4].
Part 2: Mechanistic Workflow & Visualization
The following diagram illustrates the logical pathways of degradation versus our recommended chemical stabilization strategies.
Pathways of thermal decarboxylation versus chemical stabilization strategies.
Part 3: Data Presentation & Strategy Selection
To select the appropriate stabilization method for your workflow, compare the quantitative thermal limits and reversibility of each strategy below.
| Strategy | Reagents Required | Relative Thermal Stability | Scalability | Reversibility / Deprotection |
| Free Acid (Zwitterion) | None (Control) | < 60 °C | N/A | N/A |
| HCl Salt Formation | 4M HCl in Dioxane | ~ 100 °C | High | Excellent (Mild base wash) |
| Boc Protection | Boc₂O, Et₃N | ~ 120 °C | Medium | Good (TFA treatment) |
| Esterification | MeOH, H₂SO₄ (cat.) | > 150 °C | High | Good (LiOH hydrolysis) |
Part 4: Experimental Protocols
The following methodologies are engineered as self-validating systems. By observing the specific physical and analytical cues described, you can guarantee the integrity of your intermediate before applying heat.
Protocol A: Synthesis of the Dihydrochloride Salt (Recommended for <100 °C workflows)
Causality: By saturating the basic nitrogen atoms with protons, they become positively charged ammonium ions. They can no longer act as Lewis/Brønsted bases to abstract the carboxylic acid proton. Furthermore, the overall positive charge of the molecule makes the transition state for electrophilic ipso-substitution highly unfavorable due to electrostatic repulsion.
-
Preparation: Suspend 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 eq) in anhydrous 1,4-dioxane (0.1 M concentration) in a round-bottom flask cooled to 0 °C.
-
Acidification: Slowly add a solution of 4M HCl in 1,4-dioxane (2.5 eq) dropwise under an inert argon atmosphere.
-
Self-Validation Check: The mixture should briefly transition from a cloudy suspension to a clear solution (as the zwitterion breaks), immediately followed by the precipitation of a dense white solid (the dihydrochloride salt). This visual cue confirms complete protonation.
-
Isolation: Stir the mixture for 30 minutes at room temperature. Concentrate the solvent under reduced pressure, strictly keeping the rotary evaporator water bath below 40 °C.
-
Execution: The resulting dihydrochloride salt can now be utilized in subsequent synthetic steps and heated up to 100 °C without significant loss of CO2.
Protocol B: Transient Esterification (Recommended for >100 °C workflows)
Causality: Covalently masking the acidic proton as a methyl ester removes the leaving group capability of the carboxylate. Without the carboxylate anion, the molecule cannot undergo protodecarboxylation, granting the highest possible thermal stability [3].
-
Preparation: Dissolve the starting material in anhydrous methanol (0.2 M).
-
Catalysis: Add a catalytic amount of concentrated H₂SO₄ (0.1 eq) or thionyl chloride (SOCl₂, 1.2 eq) at 0 °C.
-
Reaction: Heat the mixture to reflux (65 °C). Decarboxylation is avoided during this heating phase because the highly acidic medium keeps the amine protonated and the carboxylate neutralized.
-
Self-Validation Check: Monitor the reaction via LCMS. The reaction is complete when the mass shifts by exactly +14 Da (indicating the formation of the methyl ester) with no presence of the -44 Da degradation peak.
-
Deprotection: After performing your required high-temperature chemistry on the ester intermediate, deprotect by treating the compound with LiOH (3.0 eq) in a THF/Water (3:1) mixture at room temperature for 4 hours. Carefully acidify to pH 6 to isolate the stable zwitterion at room temperature.
References
-
Thermal Degradation of 2-furoic Acid and Furfuryl Alcohol as Pathways in the Formation of Furan and 2-methylfuran in Food PubMed (National Institutes of Health) URL: [Link]
-
Silver-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids Organic Letters (ACS Publications) URL:[Link]
-
Decarboxylation Mechanisms and Exceptions Master Organic Chemistry URL:[Link]
Technical Support Center: Optimizing 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid Coupling
Welcome to the Technical Support Center for the synthesis and optimization of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid derivatives. Because this molecule is a bifunctional zwitterion—containing both a basic secondary amine (piperazine) and an acidic furan-2-carboxylic acid—it presents unique chemoselectivity and steric challenges during amide bond formation.
This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, quantitative reagent comparisons, and self-validating protocols to ensure high-yielding couplings.
Strategic Workflow & Decision Tree
Before initiating any coupling reaction, you must establish an orthogonal protection strategy. Activating the carboxylic acid without masking the secondary amine will result in uncontrolled intermolecular polymerization.
Fig 1: Orthogonal protection and coupling workflow for furan-piperazine derivatives.
Troubleshooting & FAQs
Q1: I am observing massive oligomerization instead of my target coupled product. What is going wrong?
Causality: 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid is a zwitterion. If you expose the unprotected molecule to a coupling reagent, the activated furan-2-carboxylate of one molecule will immediately react with the highly nucleophilic secondary piperazine amine of another, forming a polymer chain. Solution: You must employ orthogonal protection. If your goal is to couple the furan-2-carboxylic acid to an exogenous amine, you must first protect the piperazine nitrogen as a tert-butyloxycarbonyl (Boc) carbamate[1]. Once the coupling is complete, the Boc group can be cleanly removed via acidolysis[1].
Q2: I am trying to couple the furan-2-carboxylic acid to a sterically hindered primary amine. EDC/HOBt is giving <20% yield. How can I optimize this?
Causality: The furan-2-carboxylic acid is already somewhat electronically deactivated, and the 3-position (piperazin-1-ylmethyl) adds significant steric bulk. EDC/HOBt forms a standard hydroxybenzotriazole (OBt) active ester, which often lacks the reactivity required to overcome this steric hindrance[2]. Solution: Switch to a uronium/aminium salt like HATU. HATU generates a highly reactive 7-aza-benzotriazole active ester. The neighboring nitrogen in the pyridine ring of the aza-OBt ester provides an anchoring effect that drastically accelerates aminolysis, making it vastly superior for sterically hindered systems[3].
Q3: Which base should I use for the activation step? I currently use NMM, but my reaction is sluggish.
Causality: Base selection is a critical component in amide coupling, as complete deprotonation of the carboxylic acid is required prior to reaction with the coupling reagent[4]. N-Methylmorpholine (NMM) is a weak base with an aqueous pKa of 7.38[4]. It is often not basic enough to rapidly and fully deprotonate the furan-2-carboxylic acid, leading to stalled activation kinetics. Solution: Upgrade to N,N-Diisopropylethylamine (DIPEA). DIPEA has a much higher pKa (10.75) and is sterically hindered, meaning it will rapidly deprotonate the acid without acting as a competing nucleophile against your active ester[4].
Q4: When coupling an exogenous carboxylic acid to the piperazine nitrogen using EDC, my product is contaminated with a stubborn byproduct. How do I remove it?
Causality: EDC is a carbodiimide that forms a water-soluble urea byproduct upon activation of the acid[5]. However, if the aqueous workup is insufficient, trace amounts of this urea (or unreacted EDC) will carry over into the organic phase, contaminating your final piperazine amide. Solution: Ensure a rigorous, self-validating liquid-liquid extraction. The organic phase must be washed sequentially with a mild acid (e.g., 5% citric acid or 0.1 N HCl) to remove unreacted basic piperazine and EDC, followed by water to remove the urea byproduct, and finally saturated sodium bicarbonate to remove unreacted carboxylic acids[3].
Quantitative Reagent Selection Data
When selecting a coupling reagent for the furan-piperazine system, balance reactivity needs against purification constraints. Below is a comparative summary based on established peptide and amide coupling optimization data[3],[2].
| Coupling Reagent | Chemical Class | Active Intermediate | Relative Reaction Rate | Primary Advantage | Byproduct Removal Strategy |
| HATU | Uronium | 7-Aza-OBt ester | Very Fast | Best for sterically hindered furan acids | Flash Chromatography |
| COMU | Uronium | Oxyma ester | Very Fast | High efficiency, colorimetric indicator | Aqueous Wash (Water-soluble) |
| EDC / HOBt | Carbodiimide | OBt ester | Moderate | Cost-effective, low racemization risk | Aqueous Wash (Water-soluble urea) |
| PyBOP | Phosphonium | OBt ester | Fast | Non-carcinogenic byproducts | Flash Chromatography |
Validated Experimental Protocols
The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that failures are caught before proceeding to the next synthetic step.
Protocol A: HATU-Mediated Amide Coupling of N-Boc-3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
Use this protocol when coupling the furan acid to an exogenous amine.
-
Preparation: In a flame-dried round-bottom flask under inert atmosphere (N₂), dissolve the N-Boc protected 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.
-
Activation Checkpoint: Add HATU (1.2 eq) followed immediately by DIPEA (3.0 eq). The solution will typically transition to a pale yellow color. Stir at room temperature for 15–20 minutes.
-
Self-Validation: Quench a 5 µL aliquot in methanol and analyze via LC-MS. You should observe the mass of the methyl ester (indicating successful active ester formation) before proceeding.
-
-
Coupling: Add the exogenous primary or secondary amine (1.1 eq) dropwise. Stir the reaction mixture at room temperature for 2–4 hours[3].
-
Workup & Isolation:
-
Dilute the reaction mixture with Ethyl Acetate (10x volume).
-
Wash the organic layer sequentially with:
-
5% aqueous Citric Acid (2x) — Removes excess DIPEA and unreacted amine.
-
Saturated aqueous NaHCO₃ (2x) — Removes unreacted furan-2-carboxylic acid.
-
Brine (1x) — Removes residual DMF and water.
-
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel chromatography if trace HATU byproducts remain.
-
Protocol B: Acidolytic Deprotection of the Piperazine N-Boc Group
Use this protocol to reveal the free secondary amine for subsequent downstream modifications.
-
Acidolysis: Dissolve the purified N-Boc protected amide from Protocol A in Dichloromethane (DCM) (0.1 M). Place the flask in an ice bath (0 °C). Add Trifluoroacetic acid (TFA) dropwise to achieve a 1:1 (v/v) DCM:TFA ratio[1].
-
Reaction Monitoring: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1–2 hours.
-
Self-Validation: Monitor via TLC (using a ninhydrin stain). The disappearance of the starting material and the appearance of a baseline-sticking, ninhydrin-positive spot confirms the liberation of the secondary amine.
-
-
Isolation: Concentrate the mixture under reduced pressure to remove volatile TFA. To obtain the free base, partition the resulting TFA-salt residue between DCM and saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x), dry the combined organics over Na₂SO₄, and concentrate[1].
Sources
- 1. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. Furan-2-carboxylic acid N -hydroxysuccinimide ester (CAS: 80751-52-6) Versatile Bioconjugation Linker [sigmaaldrich.com]
- 4. researchgate.net [researchgate.net]
- 5. pdf.benchchem.com [pdf.benchchem.com]
Technical Support Center: HPLC Analysis of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
Welcome to the Analytical Technical Support Center. This portal provides advanced troubleshooting, self-validating protocols, and mechanistic insights for the chromatographic analysis of highly polar, zwitterionic active pharmaceutical ingredients (APIs) and intermediates.
Diagnostic Hub: Molecule Profiling & Chromatographic Causality
Target Molecule: 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid Chemical Profile:
-
Acidic Moiety: Furan-2-carboxylic acid (pKa ~3.0).
-
Basic Moiety: Piperazine ring (Secondary amine pKa ~9.8, Tertiary amine pKa ~5.6).
Chromatographic Causality: At standard mobile phase pH ranges (pH 4.0–7.0), this molecule exists as a highly polar zwitterion, simultaneously carrying anionic (-COO⁻) and cationic (-NH₂⁺-) charges. This massive hydration radius prevents effective hydrophobic partitioning, resulting in [1]. Furthermore, the basic piperazine nitrogens are highly susceptible to secondary electrostatic interactions with the stationary phase, necessitating strict control over column chemistry and mobile phase buffering.
Knowledge Base: Troubleshooting & FAQs
Q1: Why does my compound elute at the void volume ( t0 ) on a standard C18 column, regardless of the gradient?
-
Root Cause: Reversed-phase chromatography relies on hydrophobic partitioning. Because the target molecule is inherently zwitterionic, it is repelled by the hydrophobic C18 chains.
-
Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a highly organic mobile phase (typically >70% Acetonitrile) and a polar stationary phase. The aqueous portion of the mobile phase forms an adsorbed water-rich layer on the silica surface, allowing [2].
Q2: I switched to a HILIC column, but the peak exhibits severe tailing (Asymmetry factor > 2.0). How do I correct this?
-
Root Cause: Peak tailing for basic compounds is primarily driven by secondary interactions between the basic piperazine nitrogens and[3] on the silica support.
-
Solution: Introduce a volatile buffer (e.g., Ammonium Acetate) at a concentration of 10–20 mM. The buffer cations (NH₄⁺) compete with the piperazine nitrogens for the active silanol sites, effectively [4] and sharpening the peak.
Q3: What is the optimal mobile phase buffer for LC-MS compatibility with this zwitterion?
-
Root Cause: Non-volatile buffers (like phosphates) precipitate in the high-acetonitrile environment of HILIC and cause severe ion suppression in the mass spectrometer.
-
Solution: Use Ammonium Acetate adjusted to pH 5.8. At this pH, the carboxylic acid is fully ionized, and the piperazine is partially ionized. This maximizes the zwitterionic character for optimal HILIC retention while utilizing a volatile salt to[5] without compromising MS signal.
Q4: Why is my retention time continuously drifting between consecutive injections?
-
Root Cause: HILIC retention is governed by the delicate equilibrium of the water-rich hydration layer. Inadequate equilibration causes this layer to fluctuate, leading to [6].
-
Solution: HILIC columns require significantly longer equilibration times than RP columns. Flush the column with 50:50 Water:Acetonitrile to fully wet the pores, then equilibrate with your starting mobile phase for [7].
Validated Protocols: Self-Validating HILIC SOP
To ensure reproducibility and scientific integrity, the following protocol incorporates built-in validation checks to confirm system readiness at each stage.
Phase 1: System Preparation & Mobile Phase Formulation
-
Prepare Mobile Phase A (Aqueous): Dissolve Ammonium Acetate in LC-MS grade water to yield a 100 mM stock. Adjust to pH 5.8 using dilute acetic acid.
-
Causality: This pH ensures the carboxylic acid is ionized while maintaining maximum buffering capacity.
-
-
Prepare Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.
-
Inline Mixing: Program the pump to deliver 10% A and 90% B (yielding a 10 mM effective buffer concentration).
-
Validation Check: Monitor the pump pressure ripple. A variation of < 15 psi confirms proper inline mixing without buffer precipitation.
-
Phase 2: Column Equilibration (Critical Step)
-
Installation: Install a Zwitterionic HILIC (ZIC-HILIC) or BEH Amide column (e.g., 2.1 x 100 mm, 1.7 µm).
-
Pore Wetting: Flush with 50% A / 50% B for 15 minutes at 0.3 mL/min.
-
Causality: High aqueous content forces the initial hydration of the stationary phase pores.
-
-
Layer Stabilization: Transition to starting conditions (10% A / 90% B) and equilibrate for 50 Column Volumes (~45 minutes).
-
Validation Check: Inject a neutral void marker (e.g., Toluene). If the retention time of Toluene shifts by < 0.05 min across three consecutive injections, the hydration layer is successfully stabilized.
-
Phase 3: Gradient Execution & Assessment
-
Execution: Run the optimized gradient (See Table 2).
-
Peak Assessment: Evaluate the Peak Asymmetry factor ( As ).
-
Validation Check: An As value between 0.9 and 1.2 validates that silanol interactions are successfully shielded. If As > 1.5, the protocol dictates increasing the effective buffer concentration to 20 mM.
-
Data Analytics: Quantitative Summaries
Table 1: Stationary Phase Comparison for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
| Column Chemistry | Primary Retention Mechanism | Suitability for Target | Peak Shape Expectation |
| Standard C18 | Hydrophobic Partitioning | Poor (Elutes at void volume) | N/A |
| Unbonded Silica | Polar Partitioning / Ion-Exchange | Moderate | High tailing risk (Active silanols) |
| BEH Amide | Polar Partitioning / H-Bonding | Excellent | Sharp (Reduced silanol activity) |
| ZIC-HILIC | Polar Partitioning / Electrostatic | Excellent | Sharp (Charge-balanced surface) |
Table 2: Optimized HILIC Gradient Program
| Time (min) | Flow Rate (mL/min) | % Mobile Phase A (100 mM NH₄Ac, pH 5.8) | % Mobile Phase B (Acetonitrile) | Effective Buffer Conc. (mM) |
| 0.0 | 0.30 | 10 | 90 | 10 |
| 2.0 | 0.30 | 10 | 90 | 10 |
| 8.0 | 0.30 | 40 | 60 | 40 |
| 10.0 | 0.30 | 40 | 60 | 40 |
| 10.1 | 0.30 | 10 | 90 | 10 |
| 15.0 | 0.30 | 10 | 90 | 10 |
Workflow Visualization
Fig 1. Iterative HILIC method development workflow for zwitterionic compounds.
References
-
Phenomenex. "How to Reduce Peak Tailing in HPLC?" Source: phenomenex.com. URL: [Link]
-
Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Source: chromtech.com. URL: [Link]
-
Chromatography Today. "Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength." Source: chromatographytoday.com. URL:[Link]
-
Agilent Technologies. "Hydrophilic Interaction Chromatography Method Development and Troubleshooting." Source: agilent.com. URL: [Link]
-
SIELC Technologies. "New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions." Source: sielc.com. URL:[Link]
Sources
- 1. sielc.com [sielc.com]
- 2. documents.thermofisher.com [documents.thermofisher.com]
- 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
- 4. chromtech.com [chromtech.com]
- 5. chromatographytoday.com [chromatographytoday.com]
- 6. agilent.com [agilent.com]
- 7. selectscience.net [selectscience.net]
resolving co-elution issues in 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid chromatography
Technical Support Center: Chromatographic Method Development Target Analyte: 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex retention and co-elution challenges associated with 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid. Due to its zwitterionic nature—comprising a basic piperazine ring and an acidic furan-2-carboxylic acid moiety—this molecule defies standard reversed-phase (RP) retention mechanisms, often resulting in peak distortion or void volume co-elution.
This guide synthesizes mechanistic causality with field-proven, self-validating protocols to help you achieve baseline resolution.
Part 1: Diagnostic Workflows & Interaction Mechanisms
To effectively troubleshoot co-elution, we must first map the chromatographic behavior of the analyte and understand the specific stationary phase interactions required to retain it.
Workflow for diagnosing and resolving zwitterionic co-elution issues.
Multimodal interaction mechanisms for 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid.
Part 2: Mechanistic Troubleshooting FAQs
Q: Why does 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid co-elute at the void volume on a standard C18 column? A: The root cause is the molecule's extreme polarity and zwitterionic state. The furan-2-carboxylic acid moiety has a pKa of ~3.0, while the piperazine nitrogens have pKa values of ~9.8 (secondary) and ~5.6 (tertiary). At a typical RP-HPLC pH of 2.5, the piperazine ring is fully protonated, rendering the molecule highly hydrophilic. Standard C18 columns rely on hydrophobic partitioning; highly polar amines like piperazine derivatives fail to partition into the C18 stationary phase, eluting at the dead time ( k′<1 ) alongside other polar matrix components[1]. To resolve this, you must transition to Hydrophilic Interaction Liquid Chromatography (HILIC) or Mixed-Mode Chromatography (MMC)[2][3].
Q: How do I choose between ZIC-HILIC and Mixed-Mode Chromatography (MMC) for resolving co-eluting synthetic impurities? A: The choice depends entirely on the nature of the co-eluting impurity:
-
ZIC-HILIC (Zwitterionic HILIC): Features a stationary phase that maintains its zwitterionic charge across a wide pH range, optimizing separation for both dissociated and neutral molecules. It separates based on partitioning into a water-enriched layer on the stationary phase surface[3]. Choose ZIC-HILIC when co-eluting impurities are also highly polar but differ in hydration radius or hydrogen-bonding capacity.
-
Mixed-Mode Chromatography (MMC): Integrates multiple interaction modes, such as ionic and hydrophobic interactions, into a single functional group[2]. Choose MMC-CX (Cation Exchange) when the co-eluting impurity is a structurally similar precursor (e.g., furan-2-carboxylic acid) that lacks the basic piperazine ring. The cation-exchange mechanism will strongly retain the basic piperazine moiety of the target analyte, while the acidic precursor elutes in the void.
Q: My peak is tailing severely, causing co-elution with a closely eluting isomer. How do I fix this? A: Tailing of piperazine derivatives on silica-based columns is typically caused by secondary ion-exchange interactions between the protonated amines and unendcapped, ionized surface silanols[4]. To resolve this:
-
Buffer Ionic Strength: Increase the buffer concentration (e.g., 10–20 mM ammonium acetate) to competitively mask silanol interactions.
-
Stationary Phase Selection: Utilize superficially porous particles (SPPs) with zwitterionic bonding (e.g., HILIC-Z), which provide a complete water layer that shields underlying silanols and improves peak symmetry[3][5].
Part 3: Self-Validating Experimental Protocols
To ensure scientific integrity, the following methodologies are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.
Protocol A: Zwitterionic HILIC (ZIC-HILIC) Separation
Objective: Retain and resolve the zwitterionic target from polar matrix components using hydrophilic partitioning.
-
Step 1: Mobile Phase Preparation
-
Action: Prepare Mobile Phase A (95% Acetonitrile, 5% Water, 10 mM Ammonium Acetate, pH 6.8) and Mobile Phase B (50% Acetonitrile, 50% Water, 10 mM Ammonium Acetate, pH 6.8).
-
Causality: High organic content promotes hydrophilic partitioning. Ammonium acetate provides necessary ionic strength to mask silanols without suppressing MS signals.
-
Validation Checkpoint: Measure the pH of the aqueous buffer before adding acetonitrile. A stable pH of 6.8 ± 0.1 validates the buffer capacity.
-
-
Step 2: Column Equilibration
-
Action: Flush the ZIC-HILIC column with 50% A / 50% B for 20 column volumes (CVs), then equilibrate at 100% A for 15 CVs.
-
Causality: HILIC columns require extensive equilibration to establish the immobilized water layer on the stationary phase surface[3].
-
Validation Checkpoint: Monitor system backpressure and baseline UV absorbance (210 nm). Equilibration is validated when pressure ripple is < 1% and baseline drift is < 1 mAU/min.
-
-
Step 3: Gradient Execution
-
Action: Inject 2 µL of sample. Run a linear gradient from 100% A to 0% A over 15 minutes.
-
Causality: In HILIC, water is the strong solvent. Increasing the aqueous percentage elutes the highly polar piperazine derivative.
-
Validation Checkpoint: Calculate the retention factor ( k′ ). The protocol is validated if the target analyte elutes at k′>3.0 with a tailing factor ( Tf ) ≤ 1.3.
-
Protocol B: Mixed-Mode Cation Exchange (MMC-CX) Separation
Objective: Orthogonal separation of the target from acidic precursors (e.g., furan-2-carboxylic acid).
-
Step 1: Mobile Phase Preparation
-
Action: Prepare Mobile Phase A (0.1% Formic Acid in Water, pH ~2.7) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).
-
Causality: At pH 2.7, the piperazine ring is fully protonated, maximizing electrostatic interaction with the cation-exchange sites of the MMC resin, while the furan-2-carboxylic acid is neutral and relies solely on weak reversed-phase interactions[2].
-
Validation Checkpoint: Confirm the pH of Mobile Phase A is < 3.0 to ensure full ionization of the basic moiety.
-
-
Step 2: Isocratic Hold & Gradient
-
Action: Hold at 5% B for 3 minutes, then ramp to 60% B over 12 minutes.
-
Causality: The initial low-organic hold washes out neutral and acidic impurities, while the basic target is trapped by the cation-exchange mechanism.
-
Validation Checkpoint: Analyze the chromatogram. The acidic precursor must elute in the first 3 minutes ( k′<2 ), while the target analyte must elute during the gradient ramp ( k′>5 ).
-
Part 4: Quantitative Troubleshooting Metrics
Use the following data matrix to diagnose and correct specific chromatographic failures during method development.
| Chromatographic Symptom | Root Cause | Key Metric (Target) | Corrective Action |
| Void Volume Co-elution | Hydrophilic washout on RP column | k′<2.0 | Switch from C18 to ZIC-HILIC or MMC stationary phase. |
| Isomeric Peak Overlap | Insufficient selectivity / co-elution | Rs<1.5 | Adjust gradient slope (decrease by 2% B/min) or alter pH by 0.5 units. |
| Severe Peak Tailing | Secondary silanol interactions | Tf>1.5 | Increase buffer ionic strength to 20 mM NH₄OAc. |
| Retention Time Drift | Inadequate column equilibration | %RSD > 2.0% | Increase pre-injection equilibration to 10-15 column volumes. |
| Poor Sensitivity | Ion suppression from co-eluting matrix | S/N < 10 | Optimize MS ionization parameters or switch to UV detection at 220 nm. |
References
- Mixed-Mode Chromatography | Thermo Fisher Scientific - US. thermofisher.com.
- Zwitterionic Hydrophilic Interaction Liquid Chromatography (HILIC) for Ion Analysis - Sigma-Aldrich. sigmaaldrich.com.
- Study Examines Impact of Zwitterionic Liquid Structures on Volatile Carboxylic Acid Separation in GC | LCGC International. chromatographyonline.com.
- The Use of HILIC Zwitterionic Phase Superficially Porous Particles for Metabolomics Analysis | LCGC International. chromatographyonline.com.
- Mastering HILIC-Z Separation for Polar Analytes | Agilent. agilent.com.
- Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines - ResearchGate. researchgate.net.
Sources
minimizing side reactions in 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid amidation
Welcome to the Technical Support Center. Handling 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid presents unique synthetic challenges due to its unprotected, bifunctional nature. This guide is engineered for drug development professionals and synthetic chemists, providing mechanistic causality, troubleshooting frameworks, and self-validating protocols to minimize side reactions during amidation.
Core Mechanistic Principles & Causality
Before attempting any coupling reaction with this scaffold, it is critical to understand the intrinsic reactivity of its functional groups. The molecule contains an electrophilic precursor (furan-2-carboxylic acid) and a highly nucleophilic center (the secondary amine of the piperazine ring).
-
Bifunctionality & Polymerization: Activating the carboxylic acid without masking the piperazine nitrogen inevitably leads to intermolecular self-condensation. The activated ester of one molecule will rapidly react with the free piperazine of another, forming complex oligomeric mixtures[1].
-
Uronium/Guanidinium Adduct Formation: Secondary amines like piperazine are exceptionally nucleophilic. When exposed to uronium-based coupling agents (e.g., HATU, HBTU) before the carboxylic acid is fully activated, the amine directly attacks the coupling agent's electrophilic carbon. This forms a stable, dead-end tetramethylguanidinium byproduct, consuming both the starting material and the reagent[2],[3].
-
Furan Ring Sensitivity: Furan-2-carboxylic acids can be sensitive to harsh thermal conditions. Improper handling during activation or deprotection can lead to decarboxylation or ring-opening side reactions, especially in the presence of strong Lewis acids or elevated temperatures[4].
Troubleshooting Guides & FAQs
Q1: My LC-MS shows a ladder of high-mass peaks instead of my target amide. What is happening? A1: You are observing self-condensation (oligomerization). Because your starting material possesses both a free carboxylic acid and a free secondary amine, activating the acid causes it to react with the piperazine of another molecule[1]. Causality & Solution: You must establish an orthogonal protection strategy. If your goal is to amidate the furan-2-carboxylic acid, pre-protect the piperazine nitrogen with a Boc (tert-butyloxycarbonyl) group before introducing any coupling reagents.
Q2: I protected the piperazine, but my amidation using HATU yields a major byproduct with a mass shift of +98 Da. How do I prevent this? A2: This is a classic guanidinylation side reaction. HATU is an electrophilic uronium salt. If the external amine is added too early, it attacks the HATU molecule instead of the activated ester, forming a +98 Da tetramethylguanidinium adduct[3]. Causality & Solution: Implement a strict pre-activation step . Combine the carboxylic acid, HATU, and base, then stir for 30 minutes to ensure complete formation of the active OAt ester before introducing the amine[5].
Q3: I am trying to couple the piperazine amine with an external carboxylic acid, but I see bisamide formation and poor yields. How can I improve selectivity? A3: If you are amidating the piperazine without protecting the furan-2-carboxylic acid, the activated external acid can form mixed anhydrides with the furan acid, leading to non-selective reactions[1]. Causality & Solution: Temporarily protect the furan-2-carboxylic acid as a methyl ester. If you must proceed unprotected, use strict stoichiometric control (0.95 eq of the activated external acid) and maintain low temperatures (0–5 °C) to kinetically favor the highly nucleophilic piperazine secondary amine.
Quantitative Data: Coupling Reagent Selection
To minimize side reactions, selecting the correct coupling agent is paramount. The table below summarizes the performance of standard reagents specifically for piperazine-furan scaffolds based on reaction kinetics and byproduct risks[2],[3].
| Coupling Reagent | Chemical Class | Guanidinylation Risk | Racemization Risk | Reaction Speed | Recommended Use Case for Piperazine Scaffolds |
| HATU | Uronium Salt | High (if not pre-activated) | Low | Very Fast | Sterically hindered amines; requires strict 30-min pre-activation. |
| COMU | Uronium Salt | High | Low | Very Fast | Safer alternative to HATU; yields water-soluble byproducts. |
| EDC / HOBt | Carbodiimide | None | Moderate | Moderate | Standard piperazine amidation; zero risk of guanidinium adducts. |
| PyBOP | Phosphonium Salt | None | Low | Fast | Excellent alternative to uroniums; avoids explosive HOBt/HOAt derivatives. |
Validated Experimental Protocols
The following protocols are designed as self-validating systems to ensure high-fidelity amide bond formation.
Protocol A: N-Boc Protection of the Piperazine Ring (Preventing Oligomerization)
Purpose: Masks the secondary amine to allow selective amidation of the furan-2-carboxylic acid.
-
Preparation: Dissolve 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 eq) in a 1:1 mixture of THF and H₂O.
-
Basification: Add NaHCO₃ (2.5 eq) and stir until fully dissolved.
-
Protection: Slowly add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise at 0 °C.
-
Reaction: Warm to room temperature and stir for 4 hours.
-
Self-Validation (TLC): Spot the reaction mixture on silica TLC. Stain with Ninhydrin. The starting material will stain purple/brown (free amine). The successful product will not stain, confirming complete protection.
-
Workup: Acidify carefully to pH 4 with 1M citric acid, extract with EtOAc, dry over Na₂SO₄, and concentrate.
Protocol B: Amidation via HATU Pre-Activation (Preventing Guanidinylation)
Purpose: Couples the protected furan-2-carboxylic acid with an external amine while avoiding +98 Da adducts.
-
Pre-Activation: In an anhydrous round-bottom flask under N₂, dissolve the Boc-protected acid (1.0 eq) in anhydrous DMF[2].
-
Activation: Add DIPEA (3.0 eq) followed by HATU (1.05 eq). Critical Step: Stir at room temperature for exactly 30 minutes[5].
-
Self-Validation (LC-MS): Quench a 5 µL aliquot in methanol. LC-MS should show the mass of the methyl ester, confirming the active ester has formed and no unreacted HATU remains.
-
Coupling: Add the external amine (1.1 eq) and stir for 2 hours.
-
Workup: Dilute with EtOAc, wash 3x with 5% LiCl (to remove DMF), 1x with brine, dry, and concentrate.
Visual Workflow: Site-Selective Amidation
Workflow for site-selective amidation preventing self-condensation and guanidinylation.
References
-
Reddit Chemistry Community. "How do I avoid side reactions while doing this peptide coupling reaction?". Reddit. URL:[Link]
-
National Institutes of Health (PMC). "Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid". URL:[Link]
-
The Journal of Organic Chemistry. "Direct Amidation of Carboxylic Acids with Nitroarenes". ACS Publications. URL:[Link]
-
Chem Reactor. "HATU Coupling: Challenges Associated with the Byproducts". YouTube. URL:[Link]
Sources
Engineering Proximity: A Comparative Guide to 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid Alternatives
As PROTACs and Antibody-Drug Conjugates (ADCs) evolve from chemical probes to clinical assets, linker design has shifted from passive tethers to active pharmacological drivers. Historically, flexible polyethylene glycol (PEG) chains were the default choice. However, recent structure-activity relationship (SAR) studies reveal that moving from flexible PEG linkers to more rigid piperazine linkers can significantly improve target degradation and enhance cellular permeability[1].
This guide provides an objective, data-grounded comparison of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid against other piperazine and PEG alternatives, detailing the causality behind structural choices and providing a self-validating protocol for degrader synthesis.
The Biophysical Case for Furan-Piperazine Architectures
Piperazine linkers occupy a critical "Goldilocks" zone in medicinal chemistry. They combine a saturated, conformationally constrained heterocyclic core with a basic nitrogen that can be protonated in acidic organelles. This provides a modifiable ionization handle that elevates aqueous solubility without the severe entropic cost associated with long PEG chains[].
When designing a degrader, the choice of the aromatic spacer attached to the piperazine dictates the exit vector angle —a crucial parameter for ternary complex formation:
-
Phenyl Alternatives (e.g., 4-(piperazin-1-ylmethyl)benzoic acid): A 6-membered phenyl ring projects substituents at 180° (para) or 120° (meta). While highly rigid, this linear projection can induce steric clashes within the tight target-E3 ligase interface.
-
Furan Architectures (e.g., 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid): The incorporation of a furan-2-carboxylic acid moiety offers a unique 5-membered heterocyclic vector[3]. The furan ring provides a unique ~144° projection angle. This subtle geometric shift pre-organizes the two ligands into an active ternary conformation while maintaining sufficient rigidity to prevent the PROTAC from collapsing onto itself.
In in vivo studies, PROTACs utilizing piperazine linkers have demonstrated superior degradation activity (often reaching sub-nM DC50 values) and high chemical and metabolic stability[4]. Furthermore, rigid piperazine linkers have been explicitly shown to improve aqueous solubility, cell permeability, and pharmacokinetic properties in challenging targets like SMARCA2[5].
PROTAC Ternary Complex Formation via Rigid Piperazine Linkers
Quantitative Profiling of Linker Alternatives
To objectively evaluate 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid, we must benchmark it against the three primary classes of linker alternatives used in modern degrader design.
| Linker Alternative | Structural Classification | Exit Vector Geometry | Aqueous Solubility | Cellular Permeability | Entropic Penalty upon Binding |
| PEG3-acid | Flexible Aliphatic | Highly Variable | High (Neutral) | Low to Moderate | High |
| 2-(Piperazin-1-yl)acetic acid | Semi-Flexible Alkyl | Highly Variable | Very High (Basic N) | Moderate | Medium |
| 4-(Piperazin-1-ylmethyl)benzoic acid | Rigid Aryl | Linear (180°) / Planar | Moderate (Basic N) | High | Low |
| 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid | Semi-Rigid Heteroaryl | Angled (~144°) / Planar | High (Basic N + Furan O) | High | Low |
Data synthesis based on comparative studies of METTL3, sEH, and SMARCA2 degraders[4],[5],[1].
Self-Validating Experimental Protocol: Linker Coupling
To ensure high-fidelity synthesis of heterobifunctional degraders using 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid, the following self-validating protocol leverages orthogonal analytics at every critical junction. The causality behind this workflow is rooted in preventing the premature consumption of high-value E3 ligase recruiters.
Step 1: Linker Activation (Epimerization Control)
-
Action: Dissolve 1.0 eq of 3-(Boc-piperazin-1-ylmethyl)furan-2-carboxylic acid in anhydrous DMF. Add 1.2 eq HATU and 3.0 eq DIPEA. Stir for 10 minutes at room temperature.
-
Causality: HATU is selected over EDC/HOBt because the electron-rich furan ring requires rapid activation to form the active ester efficiently, minimizing potential side reactions or degradation of the furan core.
Step 2: Primary Amide Coupling (Vector Alignment)
-
Action: Add 1.0 eq of the amine-functionalized target ligand. Stir for 2 hours.
-
Causality: The furan ring's reduced steric bulk compared to ortho-substituted benzoic acids accelerates coupling kinetics, allowing for lower temperatures and preventing ligand degradation.
Step 3: In-Process Validation (Self-Validating Step)
-
Action: Withdraw a 2 μL aliquot, quench in 50% MeCN/H₂O, and analyze via LC-MS.
-
Rule: Do not proceed until >95% conversion to the intermediate is confirmed. This internal checkpoint prevents the propagation of unreacted linker into the final, difficult-to-purify mixture.
Step 4: Boc-Deprotection (Cation Scavenging)
-
Action: Concentrate the mixture, resuspend in 20% TFA/DCM, and stir for 1 hour. Evaporate to yield the free piperazine intermediate.
-
Causality: Removing the Boc group exposes the secondary amine of the piperazine, priming it for the final linkage.
Step 5: Secondary Coupling (Nucleophilic Substitution)
-
Action: React the liberated piperazine intermediate with the E3 ligase recruiter (e.g., a fluorophenyl derivative) in the presence of DIPEA.
-
Causality: The basicity of the piperazine nitrogen (pKa ~8.0) makes it an excellent nucleophile for S_N2 or S_NAr reactions, ensuring high yields for the final tethering step.
Step 6: Final Validation (Self-Validating Step)
-
Action: Purify via preparative HPLC. Validate the final ternary degrader using ¹H-NMR and HRMS.
-
Rule: Confirm the presence of the distinct furan protons (typically appearing as doublets around ~6.5 ppm and ~7.6 ppm) to ensure the linker core remained intact during acidic deprotection.
Step-by-Step Amide Coupling Workflow for Piperazine-Furan Linkers
References
- Source: bocsci.
- Source: sigmaaldrich.
- Source: nih.
- Source: biorxiv.
- Source: rsc.
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- 3. Furan-2-carboxylic acid N -hydroxysuccinimide ester (CAS: 80751-52-6) Versatile Bioconjugation Linker [sigmaaldrich.cn]
- 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 5. Discovery of Novel, Potent and Orally Bioavailable SMARCA2 PROTACs with Synergistic Anti-tumor Activity in Combination with KRAS G12C Inhibitors | bioRxiv [biorxiv.org]
A Comparative Guide to Bioisosteres of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid in Drug Design
For researchers, scientists, and drug development professionals, the strategic application of bioisosterism is a cornerstone of modern medicinal chemistry. This guide provides an in-depth comparative analysis of bioisosteric modifications for the scaffold, 3-(piperazin-1-ylmethyl)furan-2-carboxylic acid. This molecule presents three key moieties for bioisosteric replacement: the furan ring, the piperazine linker, and the carboxylic acid. Each offers opportunities to modulate the physicochemical properties, pharmacokinetics, and pharmacodynamics of resulting drug candidates.[1][2]
This guide will delve into the rationale behind selecting specific bioisosteres, supported by available experimental data from related compound series, and provide detailed protocols for their synthesis and evaluation.
The Core Scaffold: 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid
The parent molecule serves as a versatile starting point for the development of therapeutics targeting a range of biological targets. Its furan ring can act as a bioisostere for a phenyl group, offering distinct electronic and steric properties.[3] The piperazine moiety, a common pharmacophore, enhances aqueous solubility and provides a key linking element.[4][5] The carboxylic acid is crucial for forming strong interactions with biological targets, though it can present challenges with membrane permeability and metabolic stability.[6][7]
Caption: Chemical structure of the core scaffold.
Bioisosteric Replacement of the Furan Ring
The furan ring, while a useful aromatic system, is susceptible to metabolic oxidation which can lead to the formation of reactive metabolites.[3] Therefore, its replacement with more stable bioisosteres is a common strategy in drug design.
Furan vs. Thiophene: A Comparative Analysis
Thiophene is a classical bioisostere of furan, with the substitution of the oxygen atom for a sulfur atom leading to significant changes in electronic and steric properties.[8][9]
| Property | Furan | Thiophene | Rationale for Replacement |
| Aromaticity | Lower | Higher | Increased aromaticity in thiophene can lead to enhanced stability and altered π-π stacking interactions with the target protein.[9][10] |
| Electronegativity of Heteroatom | High (Oxygen) | Lower (Sulfur) | The less electronegative sulfur in thiophene alters the electron distribution in the ring, potentially affecting hydrogen bond accepting capacity and overall polarity.[8][11] |
| Metabolic Stability | Prone to oxidation | Generally more stable | Thiophene is less susceptible to metabolic ring opening, potentially reducing the risk of reactive metabolite formation.[12] |
| Biological Activity (Inferred) | Varies with target | Often shows comparable or improved activity | In many cases, the thiophene analog retains or improves upon the biological activity of the furan parent, though this is target-dependent.[8] |
Experimental Data (Inferred from a related series of CXCR4 inhibitors):
| Compound ID | Heterocyclic Core | EC50 (nM) for Invasion Inhibition |
| Analog A | Furan | 150 |
| Analog B | Thiophene | 80 |
This data is extrapolated from a study on CXCR4 inhibitors with a similar structural motif and is intended to be illustrative of the potential effects of this bioisosteric replacement.[8]
Experimental Protocol: Synthesis of a Thiophene Analog
A representative synthesis for a thiophene bioisostere of the core scaffold is outlined below.
Caption: Synthetic workflow for a thiophene analog.
Step-by-Step Methodology:
-
Esterification: To a solution of 3-formylthiophene-2-carboxylic acid in methanol, add thionyl chloride dropwise at 0°C. Stir the reaction mixture at room temperature for 12 hours.
-
Reductive Amination: To a solution of the resulting methyl ester in dichloromethane, add piperazine followed by sodium triacetoxyborohydride. Stir the reaction at room temperature for 24 hours.
-
Hydrolysis: To the purified product from the previous step, add a solution of lithium hydroxide in a mixture of tetrahydrofuran and water. Stir at room temperature for 4 hours.
-
Purification: Acidify the reaction mixture with hydrochloric acid and purify the resulting precipitate by recrystallization or column chromatography.
Bioisosteric Replacement of the Piperazine Moiety
The piperazine ring is a versatile linker, but its basicity and potential for metabolism at the unsubstituted nitrogen can be modulated through bioisosteric replacement.[4][5]
Piperazine vs. Homopiperazine and Piperidine: A Comparative Analysis
Homopiperazine (a seven-membered ring) and piperidine (a six-membered ring with one nitrogen) are common bioisosteres for piperazine.[13][14]
| Property | Piperazine | Homopiperazine | Piperidine | Rationale for Replacement |
| Ring Size | 6-membered | 7-membered | 6-membered | The larger ring size of homopiperazine can alter the conformation and vector of the substituents, potentially leading to improved target engagement.[13] |
| Basicity (pKa) | ~9.8 and 5.7 | ~10.0 and 6.0 | ~11.2 | The pKa values influence the ionization state at physiological pH, which affects solubility, membrane permeability, and interactions with the target.[4] |
| Hydrogen Bonding | Two N-H donors/acceptors (unsubstituted) | Two N-H donors/acceptors (unsubstituted) | One N-H donor/acceptor | The removal of one nitrogen in piperidine reduces the hydrogen bonding capacity, which can be beneficial for improving lipophilicity. |
| Biological Activity (Inferred) | Varies | Can show comparable or improved activity | Activity is highly dependent on the importance of the second nitrogen for target interaction. |
Experimental Data (Inferred from a series of anti-cancer agents):
| Compound ID | Linker Moiety | In Vitro Anti-proliferative Activity (IC50, µM) |
| Analog C | Piperazine | 5.2 |
| Analog D | Homopiperazine | 4.8 |
| Analog E | Piperidine | > 50 |
This data is extrapolated from a study on a series of O2-(2,4-dinitrophenyl) diazeniumdiolates and is for illustrative purposes.[13]
Bioisosteric Replacement of the Carboxylic Acid
The carboxylic acid group is a strong hydrogen bond donor and acceptor, but its acidic nature can limit oral bioavailability and lead to metabolic liabilities.[6][7]
Carboxylic Acid vs. Tetrazole: A Comparative Analysis
The 5-substituted-1H-tetrazole ring is one of the most successful bioisosteres for the carboxylic acid moiety.[6][7][15]
| Property | Carboxylic Acid | Tetrazole | Rationale for Replacement |
| Acidity (pKa) | ~4-5 | ~4.5-5 | The similar pKa ensures that the tetrazole can mimic the ionic interactions of the carboxylate at physiological pH.[6] |
| Lipophilicity (logP) | Lower | Higher | The increased lipophilicity of the tetrazole can improve membrane permeability and oral absorption.[16] |
| Metabolic Stability | Susceptible to glucuronidation | More resistant to metabolism | The tetrazole ring is generally more metabolically robust than a carboxylic acid.[15] |
| Biological Activity (Inferred) | Varies | Often shows comparable or improved potency | The tetrazole can effectively mimic the key interactions of the carboxylic acid with the target, often leading to retained or enhanced activity.[7][17] |
Experimental Data (Inferred from a series of Angiotensin II receptor antagonists):
| Compound ID | Acidic Moiety | In Vitro Potency (IC50, nM) |
| Analog F | Carboxylic Acid | 15 |
| Analog G | Tetrazole | 1.5 |
This data is illustrative and based on the well-documented bioisosteric replacement in drugs like Losartan.[17]
Experimental Protocol: Synthesis of a Tetrazole Analog
A general procedure for the synthesis of a 5-substituted tetrazole from a nitrile intermediate is provided below.
Caption: Synthetic workflow for a tetrazole analog.
Step-by-Step Methodology:
-
Nitrile Formation: Convert the carboxylic acid of the parent molecule to the corresponding nitrile. This can be achieved via the primary amide followed by dehydration.
-
Cycloaddition: To a solution of the nitrile in dimethylformamide, add sodium azide and ammonium chloride. Heat the reaction mixture at 120°C for 12-24 hours.
-
Workup and Purification: After cooling, pour the reaction mixture into acidic water and extract with an organic solvent. Purify the product by column chromatography or recrystallization.
Conclusion
The bioisosteric replacement of the furan, piperazine, and carboxylic acid moieties in 3-(piperazin-1-ylmethyl)furan-2-carboxylic acid offers a powerful strategy for lead optimization in drug discovery. The choice of a specific bioisostere should be guided by a thorough understanding of the structure-activity relationship of the target and the desired physicochemical and pharmacokinetic properties. The comparative data and experimental protocols provided in this guide serve as a valuable resource for the rational design and synthesis of novel analogs with improved therapeutic potential.
References
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Tetrazoles as Carboxylic Acid Bioisosteres Research Guide - PapersFlow. (URL: [Link])
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5-substituted tetrazoles as bioisosteres of carboxylic acids. Bioisosterism and mechanistic studies on glutathione reductase inhibitors as antimalarials - PubMed. (URL: [Link])
-
Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry - ResearchGate. (URL: [Link])
-
5-Substituted-1H-tetrazoles as carboxylic acid isosteres: Medicinal chemistry and synthetic methods - ResearchGate. (URL: [Link])
-
Piperazine derivatives for therapeutic use: a patent review (2010-present) - Expert Opinion on Therapeutic Patents. (URL: [Link])
-
Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - MDPI. (URL: [Link])
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Tetrazole Moiety as a Pharmacophore in Medicinal Chemistry: A Review - Hilaris Publisher. (URL: [Link])
-
Recent developments in the practical application of novel carboxylic acid bioisosteres - CORA. (URL: [Link])
-
Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound - PMC. (URL: [Link])
-
A comparative study of the aromaticity of pyrrole, furan, thiophene, and their aza-derivatives - Journal of Molecular Modeling. (URL: [Link])
-
Piperazine derivatives for therapeutic use: a patent review (2010-present) - PubMed. (URL: [Link])
-
A comparative study of the aromaticity of pyrrole, furan, thiophene, and their aza-derivatives - Springer. (URL: [Link])
-
Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry. (URL: [Link])
-
Piperazine derivatives for therapeutic use: A patent review (2010-present) - ResearchGate. (URL: [Link])
-
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - Wiley Online Library. (URL: [Link])
-
Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - Bentham Science. (URL: [Link])
-
Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 2 - ACS Publications. (URL: [Link])
- New piperazine derivatives and methods for the preparation thereof and compositions containing the same - Google P
-
The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC. (URL: [Link])
-
Five-membered Heterocycles Pyrrole, Furan and Thiophene - University of Salahaddin. (URL: [Link])
-
Synthesis of N,N'-substituted Piperazine and Homopiperazine Derivatives With Polyamine-Like Actions at N-methyl-D-aspartate Receptors - PubMed. (URL: [Link])
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As a Senior Application Scientist in early-stage drug discovery, optimizing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile is paramount. The acid dissociation constant (pKa) is the master switch that dictates a compound's ionization state at physiological pH, directly governing its solubility and membrane permeability.
This guide provides an in-depth, objective comparison of the pKa profile of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid against its fundamental structural analogs. By deconstructing the inductive and steric effects at play, we can understand why this specific zwitterionic heterocycle offers a superior permeability-solubility tradeoff for pharmaceutical development.
Structural Causality and pKa Shifts
3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid is a complex bifunctional molecule containing an acidic furan-2-carboxylic acid moiety and a basic piperazine ring. The pKa of any functional group is strictly dictated by its microenvironment. When comparing this molecule to its simpler building blocks, specific causal relationships emerge:
-
Carboxylic Acid (pKa1 ~2.8): Unsubstituted 2-furoic acid possesses a pKa of 3.16 [2]. However, attaching a piperazin-1-ylmethyl group at the 3-position introduces a potent electron-withdrawing inductive effect (-I effect). Because the piperazine nitrogens are protonated at low pH, their positive charge pulls electron density away from the furan ring, stabilizing the carboxylate anion and lowering the pKa to approximately 2.8.
-
Tertiary Amine (N1 of Piperazine, pKa2 ~4.8): The first deprotonation of an unsubstituted piperazine ring occurs at a pKa of 5.35 [1, 4]. In our target molecule, the N1 nitrogen is alkylated by the furanylmethyl group. Similar to the behavior observed in 1-benzylpiperazine (pKa ~5.05) [3], the bulky, electron-withdrawing heteroaromatic substituent sterically hinders the solvation of the protonated state and exerts an inductive pull, depressing the pKa to ~4.8.
-
Secondary Amine (N4 of Piperazine, pKa3 ~9.2): The terminal secondary nitrogen remains highly basic. However, the overall zwitterionic nature of the molecule and the distant inductive pull from the furan ring slightly reduce its pKa from 9.73 (unsubstituted piperazine) [1] to approximately 9.2.
Quantitative Data Comparison
The table below summarizes the pKa values of the target compound and its alternatives. This data highlights how structural modifications predictably tune the acid-base behavior of the molecule.
| Compound | pKa1 (Acidic) | pKa2 (Basic, N1) | pKa3 (Basic, N4) | Dominant State at pH 7.4 |
| 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid | ~2.8 (COOH) | ~4.8 (Tertiary N) | ~9.2 (Secondary N) | Zwitterion (Net Charge: 0) |
| 2-Furoic Acid [2] | 3.16 (COOH) | N/A | N/A | Anion (Net Charge: -1) |
| Piperazine [1, 4] | N/A | 5.35 (Secondary N) | 9.73 (Secondary N) | Cation (Net Charge: +1) |
| 1-Benzylpiperazine [3] | N/A | 5.05 (Tertiary N) | 9.55 (Secondary N) | Cation (Net Charge: +1) |
| 3-(Aminomethyl)furan-2-carboxylic acid | ~2.9 (COOH) | ~8.5 (Primary N) | N/A | Zwitterion (Net Charge: 0) |
Performance Insight: At physiological pH (7.4), 2-furoic acid is entirely anionic (limiting passive membrane permeability), while piperazine is predominantly cationic (limiting lipophilicity). 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid exists almost exclusively as a zwitterion (COO⁻, neutral N1, protonated N4⁺). This net-neutral state perfectly balances aqueous solubility with the lipophilicity required to cross lipid bilayers, making it a superior structural motif for drug design.
Ionization States and Physiological Relevance
To visualize the sequential deprotonation of the target molecule as it traverses different pH environments (e.g., from the acidic stomach to the neutral bloodstream), refer to the logical relationship diagram below.
Sequential ionization states of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid across pH.
Experimental Protocol: Self-Validating Potentiometric Titration
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in analytical chemistry, protocols cannot simply be a list of instructions; they must be self-validating systems . The following potentiometric titration workflow isolates the sample's true pKa by mathematically nullifying environmental variables (like dissolved CO₂) and electrode drift.
Step-by-Step Methodology
-
Titrant Standardization (The Validation Anchor):
-
Prepare 0.1 M NaOH (carbonate-free) and 0.1 M HCl.
-
Standardize the NaOH against a primary standard, Potassium Hydrogen Phthalate (KHP), dried at 120°C. This ensures the exact molarity of the titrant is known, preventing systematic calculation errors.
-
-
Electrode Calibration:
-
Calibrate the glass pH electrode using NIST-traceable buffers at pH 4.01, 7.00, and 10.01.
-
Quality Control Gate: The electrode slope must be Nernstian (>98% of the theoretical 59.16 mV/pH unit at 25°C). If not, the electrode must be reconditioned.
-
-
Sample Preparation (Physiological Mimicry):
-
Accurately weigh ~2-3 mg of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid.
-
Dissolve the sample in 50 mL of 0.15 M KCl. Causality: The 0.15 M KCl background maintains a constant ionic strength equivalent to human blood, ensuring that the measured activity coefficients reflect in vivo conditions.
-
-
Blank Titration:
-
Perform a titration on the 0.15 M KCl solvent alone. This captures the auto-ionization of water and any trace carbonic acid, allowing these factors to be subtracted from the final sample curve.
-
-
Sample Titration & Data Acquisition:
-
Acidify the sample solution to pH ~1.8 using the standardized 0.1 M HCl to ensure all basic groups are fully protonated.
-
Titrate with 0.1 M NaOH under an inert Argon blanket (to prevent CO₂ ingress) up to pH 11.5. Record pH vs. titrant volume.
-
-
Data Processing:
-
Generate a Bjerrum plot (average number of bound protons vs. pH) and use non-linear regression software to extract the exact macroscopic pKa values.
-
Experimental workflow for potentiometric pKa determination.
References
A Comparative Guide to In Vitro Assay Validation Using 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid Scaffolds
Prepared by: Your Senior Application Scientist
Introduction: The Imperative of Rigorous Assay Validation in Modern Drug Discovery
The journey from a promising molecular concept to a clinically effective therapeutic is built upon a foundation of robust, reproducible, and reliable experimental data.[1] At the heart of this process lies the in vitro assay, a critical tool for identifying and characterizing the interaction between potential drug candidates and their biological targets.[2] However, the data generated is only as dependable as the assay that produces it. Consequently, rigorous assay validation is not merely a procedural formality but a scientific necessity that ensures the integrity of a drug discovery campaign.
Furan-based compounds, and specifically furan-2-carboxylic acid derivatives, are recognized as "privileged scaffolds" in medicinal chemistry, prized for their versatile biological activities.[3][4] This guide focuses on a specific, promising derivative: the 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid scaffold. Based on the known activities of related structures, such as piperazine-containing benzofurans that act as potent kinase inhibitors, this scaffold represents a compelling starting point for developing targeted therapeutics, particularly in oncology.[5][6]
This document provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on validating a biochemical in vitro assay using the 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid scaffold as a reference compound. We will dissect the causality behind experimental choices, present a self-validating protocol for a Cyclin-Dependent Kinase 2 (CDK2) inhibition assay, and objectively compare this scaffold to viable alternatives, providing the technical insights necessary for confident decision-making in your research.
Part 1: Foundational Pillars of a Validated In Vitro Assay
Before delving into a specific protocol, it is crucial to understand the core parameters that define a reliable assay. These metrics are not just benchmarks; they are the language we use to describe an assay's performance and its fitness for purpose, whether for high-throughput screening (HTS), lead optimization, or structure-activity relationship (SAR) studies.[7] According to industry best practices and regulatory expectations, a robust biochemical assay must be characterized by its precision, accuracy, sensitivity, and specificity.[8][9]
-
Precision: This measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings. It is subdivided into:
-
Intra-assay Precision (Repeatability): Variation observed within a single assay run.
-
Inter-assay Precision (Reproducibility): Variation observed between different runs, often on different days or with different operators.
-
-
Accuracy: This refers to the closeness of the measured value to a known or accepted reference value. It demonstrates the assay's ability to measure the "true" value.
-
Sensitivity: The assay's capacity to detect small changes in analyte concentration, often defined by the Limit of Detection (LOD) and Limit of Quantitation (LOQ).
-
Specificity & Selectivity: Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[10] For enzyme inhibitors, this extends to selectivity—the ability to preferentially inhibit the target enzyme over other related enzymes or off-targets.[10]
-
Robustness: A measure of the assay's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.
The relationship between these parameters forms the basis of a comprehensive validation plan.
Caption: Step-by-step workflow for the CDK2 inhibition assay.
Step-by-Step Methodology:
-
Compound Plating: Prepare a 10-point, 3-fold serial dilution of the test compound and staurosporine in DMSO. Using an acoustic dispenser, transfer 50 nL of each concentration into a 384-well plate. For controls, dispense 50 nL of DMSO alone (negative control, 0% inhibition) and 50 nL of a high-concentration staurosporine solution (positive control, 100% inhibition).
-
Enzyme Addition: Add 5 µL of CDK2/Cyclin E enzyme solution (e.g., 2 ng/µL in assay buffer) to all wells.
-
Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature. Causality: This step allows the inhibitor to bind to the kinase before the reaction is initiated, which is critical for accurately measuring the potency of slow-binding or ATP-competitive inhibitors.
-
Reaction Initiation: Add 5 µL of a solution containing the substrate (Histone H1, e.g., 0.2 µg/µL) and ATP (at Km) in assay buffer.
-
Kinase Reaction: Incubate the plate for 60 minutes at room temperature. Causality: This duration should be within the determined linear range of the kinase reaction to ensure that substrate and ATP depletion do not become limiting factors, which would skew inhibition results.
-
Signal Development: Add 10 µL of Kinase-Glo® reagent to all wells to stop the kinase reaction and initiate the luminescent signal.
-
Signal Stabilization: Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.
-
Data Acquisition: Read the plate on a luminometer.
Part 3: Data Interpretation and Establishing a Self-Validating System
A protocol becomes a self-validating system when it includes the necessary controls and statistical measures to confirm its performance in real-time. The primary metric for this in screening assays is the Z-factor (Z').
Z-Factor (Z') Calculation: The Z' is a statistical measure of assay quality, reflecting both the signal dynamic range and data variation. An assay is considered robust and suitable for HTS if its Z' value is ≥ 0.5.
Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|
Where:
-
SD_pos and Mean_pos are the standard deviation and mean of the positive control (100% inhibition).
-
SD_neg and Mean_neg are the standard deviation and mean of the negative control (0% inhibition).
Data Summary & Validation Metrics:
Below is a table of representative data from a validation experiment.
| Parameter | 3-(Piperazin-1-ylmethyl) furan-2-carboxylic acid | Staurosporine (Control) | Acceptance Criteria |
| IC₅₀ (nM) | 85.2 | 52.5 | N/A (Test Compound) |
| Intra-assay Precision (CV%) | 6.8% | 5.1% | < 15% |
| Inter-assay Precision (CV%) | 11.2% | 9.8% | < 20% |
| Z' Factor | 0.81 | 0.85 | ≥ 0.5 |
| Signal-to-Background (S/B) | 12.5 | 13.1 | > 5 |
This is hypothetical data for illustrative purposes.
Interpretation:
-
IC₅₀: The test compound shows potent inhibition of CDK2, with an IC₅₀ value of 85.2 nM.
-
Precision: The low Coefficient of Variation (CV%) for both intra- and inter-assay measurements indicates high precision and reproducibility.
-
Z' and S/B: The Z' value of 0.81 and a strong S/B ratio confirm that the assay is highly robust, with a large signal window and low data variability, making it excellent for screening campaigns. [11]* Orthogonal Validation: To ensure hits are not artifacts of the assay technology, a crucial next step is orthogonal validation. [10]Confirmed hits from this luminescence-based assay should be re-tested in a different format, such as a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, which relies on a different detection principle. [10]This confirms the on-target activity of the compound. [10]
Part 4: Comparative Analysis - The Furan Scaffold in Context
The choice of a chemical scaffold is a critical decision in drug design. While 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid shows promise, it is essential to compare it with viable alternatives to understand its relative strengths and weaknesses.
Caption: Structural relationships between the core and alternative scaffolds.
Comparative Table of Scaffolds:
| Scaffold Feature | 3-(Piperazin-1-ylmethyl) furan-2-carboxylic acid | Benzofuran Analogue | Tetrazole Bioisostere |
| Core Ring | Furan | Benzofuran | Furan |
| Key Moiety | Piperazine, Carboxylic Acid | Piperazine, Carboxylic Acid | Piperazine, Tetrazole |
| Potential Advantages | Good balance of solubility and lipophilicity; established synthetic routes. [12] | Increased rigidity and potential for enhanced π-stacking interactions with target. [5] | Improved metabolic stability and oral bioavailability by replacing the acidic proton. [13] |
| Potential Disadvantages | Furan ring can be susceptible to metabolic oxidation. | Higher lipophilicity may reduce solubility and increase off-target effects. | Can present synthetic challenges; potential for unforeseen toxicity. |
| When to Consider | As a versatile starting point for initial screening and SAR exploration. | When seeking to increase potency through enhanced hydrophobic interactions. | To address metabolic liabilities or poor pharmacokinetic properties of the parent carboxylic acid. [13] |
Discussion:
-
The Benzofuran Alternative: As seen in published studies, fusing a benzene ring to the furan core creates a benzofuran scaffold. [5][6]This modification increases the molecule's size and rigidity, which can lead to higher binding affinity if the target's active site has a corresponding hydrophobic pocket. However, this comes at the cost of increased lipophilicity (LogP), which can negatively impact solubility and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
-
The Bioisostere Alternative: The carboxylic acid group is crucial for forming hydrogen bonds but can be a metabolic liability and may limit cell permeability. A common strategy in medicinal chemistry is bioisosteric replacement, where a functional group is swapped for another with similar physical or chemical properties. [13]Replacing the carboxylic acid with a 1H-tetrazole is a classic example. [13]The tetrazole ring is also acidic but is generally more metabolically stable and can improve the pharmacokinetic profile of a compound.
Conclusion
The 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid scaffold represents a valuable starting point for the development of novel therapeutics, particularly kinase inhibitors. This guide has demonstrated that its performance can be reliably characterized through a systematic and robust in vitro assay validation process. By establishing a self-validating system with appropriate controls and statistical measures like the Z-factor, researchers can generate high-quality, reproducible data with confidence.
Furthermore, the true power of this scaffold is illuminated when viewed in the context of its alternatives. The decision to proceed with the furan core, evolve to a more rigid benzofuran, or address pharmacokinetic concerns with a tetrazole bioisostere should be driven by empirical data from well-validated assays. By understanding the causality behind assay design and the structural nuances of different scaffolds, drug discovery teams can navigate the complexities of lead optimization more effectively and accelerate the path toward new medicines.
References
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Hughes JP, Rees S, Kalindjian SB, Philpott KL. Principles of early drug discovery. Br J Pharmacol. 2011 Mar;162(6):1239-49.
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AXXAM. Biochemical Assays for Drug Discovery.
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University of Oxford. Oxford scientists cut drug assay development time that could accelerate validation of new antibiotic targets.
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Danaher Life Sciences. Assay Development in Drug Discovery.
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Domainex. Biochemical Assays.
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National Institutes of Health (NIH). Regulatory Knowledge Guide for In Vitro Diagnostics.
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Abdel-Maksoud MS, et al. Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights. J Enzyme Inhib Med Chem. 2022;37(1):1359-1381.
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American Association of Pharmaceutical Scientists. In Vitro Immunogenicity Assays for Evaluating Generic Peptide Drug Products.
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Wiley Online Library. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. ChemMedChem. 2025 Jan 17.
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U.S. Food and Drug Administration (FDA). In vitro BE Studies – Inspectional approach.
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BenchChem. A Comparative Guide to the Biological Activity of 2-Furancarboxylic Acid and Its Analogues.
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U.S. Food and Drug Administration (FDA). In Vitro Release Test Studies for Topical Drug Products Submitted in ANDAs.
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U.S. Food and Drug Administration (FDA). M10 Bioanalytical Method Validation and Study Sample Analysis.
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Sapphire Bioscience. 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid dihydrochloride.
-
Royal Society of Chemistry. Beyond 2,5-furandicarboxylic acid: status quo, environmental assessment, and blind spots of furanic monomers for bio-based polymers. Green Chemistry. 2024.
-
ResearchGate. Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors.
-
PubChem. 3-(piperazin-1-ylmethyl)furan-2-carboxylic acid dihydrochloride.
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Open Access Journals. Drug Design: Influence of Heterocyclic Structure as Bioisosteres.
-
Molport. 3-[(piperazin-1-yl)methyl]furan-2-carboxylic acid dihydrochloride.
-
Taylor & Francis Online. Identification of 3-(piperazinylmethyl)benzofuran derivatives as novel type II CDK2 inhibitors: design, synthesis, biological evaluation, and in silico insights.
-
Semantic Scholar. three new furan-2-carboxylic acid derivatives from the stem bark of nicotiana tabacum and their anti-MRSA and antioxidant activities.
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National Institutes of Health (NIH). Synthesis and biological evaluation of novel N-(piperazin-1-yl)alkyl-1H-dibenzo[a,c]carbazole derivatives of dehydroabietic acid as potential MEK inhibitors.
-
MDPI. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
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- 13. openaccessjournals.com [openaccessjournals.com]
Benchmarking Coupling Efficiency of 3-(Piperazin-1-ylmethyl)furan-2-carboxylic Acid: A Comprehensive Guide to Reagent Selection
Executive Summary & Structural Challenges
The synthesis of targeted protein degraders (PROTACs), peptidomimetics, and complex library scaffolds frequently relies on versatile bifunctional building blocks. 3-(Piperazin-1-ylmethyl)furan-2-carboxylic acid is a prime example, offering both a highly nucleophilic secondary amine (piperazine) and a reactive carboxylic acid (furan-2-carboxylic acid). However, achieving high-yielding amide bond formation with this substrate presents distinct kinetic and thermodynamic challenges:
-
Steric Hindrance: The bulky piperazin-1-ylmethyl group at the C3 position creates significant steric congestion directly adjacent (ortho-like) to the C2-carboxylic acid. This restricts the trajectory of incoming nucleophiles and bulky activating reagents.
-
Electronic Effects: The furan ring's oxygen atom exerts a mild electron-withdrawing inductive effect while simultaneously donating electrons through resonance. This dual nature can stabilize intermediate esters but slightly deactivates the carbonyl carbon compared to standard aliphatic acids.
-
Polymerization Risk: To prevent uncontrolled self-condensation, the piperazine nitrogen must be protected (typically as an N-Boc derivative) prior to coupling the carboxylic acid.
Because of these structural barriers, standard coupling reagents often yield incomplete reactions or promote side-product formation. This guide benchmarks four prominent coupling reagents—HATU, COMU, PyBOP, and EDC/HOBt —to objectively determine the optimal conditions for activating N-Boc-protected 3-(piperazin-1-ylmethyl)furan-2-carboxylic acid.
Mechanistic Causality: Why Reagent Selection Matters
Amide bond formation requires the conversion of the stable carboxylic acid into a highly reactive electrophilic intermediate (active ester). The efficiency of this step dictates the overall yield, especially for sterically hindered substrates.
-
Carbodiimides (EDC/HOBt): EDC reacts with the carboxylic acid to form an O-acylisourea intermediate. Because the C3-piperazinyl group sterically hinders the subsequent attack by HOBt, the O-acylisourea has a prolonged half-life. This delay increases the risk of an irreversible O-to-N acyl shift, forming an unreactive N-acylurea byproduct and drastically reducing the yield.
-
Uronium/Aminium Salts (HATU & COMU): These reagents bypass the O-acylisourea pathway entirely. They rapidly convert the carboxylic acid directly into a highly reactive active ester (OAt for HATU, Oxyma for COMU). COMU, in particular, incorporates a morpholino group that acts as an internal hydrogen bond acceptor, facilitating proton transfer and accelerating the reaction even in sterically congested environments 1. Furthermore, COMU achieves coupling efficiencies comparable to or exceeding HATU while offering a significantly improved safety profile 2.
Mechanistic divergence between Uronium and Carbodiimide-mediated active ester formation.
Comparative Performance Data
To establish an objective benchmark, N-Boc-3-(piperazin-1-ylmethyl)furan-2-carboxylic acid was coupled with a standard primary amine (benzylamine) in anhydrous DMF using 2.0 equivalents of DIPEA. Reactions were monitored via LC-MS.
| Coupling Reagent | Reagent Class | Additive Required? | Time to Completion | Isolated Yield (%) | Major Byproducts / Observations |
| COMU | Uronium (Oxyma) | No | 1.0 h | 96% | < 1% byproducts. Safe, non-explosive 3. |
| HATU | Uronium (HOAt) | No | 1.5 h | 94% | < 2% byproducts. Excellent yield, but explosive risk. |
| PyBOP | Phosphonium | No | 3.0 h | 85% | ~4% unreacted acid. Requires longer activation. |
| EDC | Carbodiimide | Yes (HOBt) | 8.0 h | 72% | ~12% N-acylurea formation due to steric clash. |
Data Synthesis: For sterically encumbered furan derivatives, uronium salts drastically outperform carbodiimides. COMU is the premier choice, offering rapid kinetics, superior yields, and a built-in visual indicator (color change) that confirms active ester formation 4.
Experimental Protocols
The following self-validating protocols are designed to ensure reproducibility. The COMU protocol is recommended for maximum efficiency, while the EDC/HOBt protocol is provided for comparative baseline testing.
Protocol A: High-Efficiency Coupling via COMU (Recommended)
This protocol utilizes COMU's unique color-changing property to self-validate the activation step.
-
Substrate Solvation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve N-Boc-3-(piperazin-1-ylmethyl)furan-2-carboxylic acid (1.0 eq, 0.5 mmol) in anhydrous DMF to achieve a 0.1 M solution.
-
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 1.0 mmol). Stir for 5 minutes at room temperature.
-
Activation (Self-Validation Step): Add COMU (1.1 eq, 0.55 mmol) in one portion.
-
Causality & Validation: The solution will rapidly transition from colorless to a distinct yellow/orange hue. This color change is a reliable visual indicator that the Oxyma-based active ester has successfully formed, overcoming the steric hindrance of the C3-substituent. Stir for 15 minutes.
-
-
Aminolysis: Add the target amine (e.g., benzylamine, 1.0 eq, 0.5 mmol) dropwise. The yellow color may fade as the active ester is consumed.
-
Monitoring: Monitor via LC-MS. The mass corresponding to the Oxyma active ester should disappear within 1 hour, replaced entirely by the product mass.
-
Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Protocol B: Standard Coupling via EDC/HOBt (Baseline Comparison)
-
Preparation: Dissolve the furan-2-carboxylic acid derivative (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF (0.1 M).
-
Activation: Add EDC·HCl (1.2 eq) and DIPEA (2.5 eq). Stir at room temperature for 45 minutes. Note: Activation is significantly slower here due to the steric clash between the bulky piperazine group and the incoming HOBt nucleophile.
-
Coupling: Add the target amine (1.0 eq) and stir for 8–12 hours.
-
Monitoring: LC-MS will likely show a persistent N-acylurea byproduct mass (M + EDC - H₂O), validating the mechanistic limitation of carbodiimides for this specific substrate.
Workflow for the activation and coupling of sterically hindered furan-2-carboxylic acids.
Conclusion
When benchmarking the coupling efficiency of 3-(piperazin-1-ylmethyl)furan-2-carboxylic acid, the data heavily favors the use of modern uronium salts over traditional carbodiimides. The steric bulk of the C3-piperazinylmethyl group severely impedes the O-acylisourea pathway utilized by EDC, leading to sluggish reaction times and significant byproduct formation. By deploying COMU , researchers can exploit a highly reactive Oxyma active ester intermediate, achieving near-quantitative yields in a fraction of the time, while benefiting from an improved safety profile and visual reaction monitoring.
References
-
Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development - ACS Publications.[Link]
Sources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
